Penoctonium

• CAS: 17088-74-3

Core Science & Biosynthesis

Mechanism of Action of Penoctonium Bromide: A Comprehensive Technical Guide

Executive Summary

Penoctonium bromide (CAS 17088-72-1), historically designated in literature as UG-767, is a quaternary ammonium compound (QAC) characterized by potent anti-infective and potential chemotherapeutic properties[1]. As a Senior Application Scientist, I have structured this guide to dissect its mechanism of action (MoA), which centers on electrostatic membrane disruption and subsequent intracellular denaturation[2]. This whitepaper provides a rigorous examination of its pharmacophore, details the biophysical causality of its MoA, and outlines self-validating experimental protocols for evaluating its efficacy in the laboratory.

Physicochemical Profiling & Pharmacophore

Penoctonium bromide is chemically defined as diethyl(2-hydroxyethyl)octyl ammonium bromide dicyclopentyl acetate[3]. The structural rationale behind its efficacy lies in its amphiphilic nature, which dictates its interaction with biological membranes:

• Cationic Headgroup (Quaternary Ammonium): The positively charged nitrogen atom facilitates the initial electrostatic attraction to the negatively charged surfaces of microbial cell walls (e.g., teichoic acids) and phospholipid membranes[2].

• Lipophilic Tail (Octyl Chain & Dicyclopentylacetate): These hydrophobic moieties are critical for penetrating the lipid bilayer. The bulky dicyclopentyl group enhances the compound's partition coefficient, allowing it to wedge deeply into the hydrophobic core of the membrane, causing severe steric disruption[3].

Core Mechanism of Action: The QAC Membrane-Disruption Model

The primary MoA of penoctonium bromide follows the established pathway for QACs, operating through a sequential, concentration-dependent disruption of cellular architecture[2].

• Electrostatic Adsorption: The cationic quaternary ammonium headgroup binds to anionic sites on the target cell surface[2].

• Hydrophobic Insertion: Driven by the hydrophobic effect, the octyl and dicyclopentylacetate groups insert into the phospholipid bilayer. This insertion alters membrane fluidity and induces phase separation of membrane lipids[3].

• Membrane Perturbation and Leakage: The structural integrity of the cell membrane is compromised, leading to the formation of transient pores. This causes the rapid leakage of low-molecular-weight intracellular components, primarily potassium ions (K+) and protons, dissipating the proton motive force[2].

• Intracellular Denaturation and Cell Death: At higher concentrations, penoctonium bromide translocates into the cytoplasm, where it denatures structural lipoproteins and nucleic acids, ultimately resulting in an irreversible apoptotic or necrotic cascade[2].

Fig 1. Sequential mechanism of action of penoctonium bromide via membrane disruption.

Experimental Workflows: Self-Validating Protocols for Permeability

To empirically validate the membrane-disrupting MoA of penoctonium bromide, researchers must employ robust, self-validating assays. The following protocol utilizes Flow Cytometry with PI/SYTO9 dual staining.

Rationale & Causality: SYTO9 is a membrane-permeable green fluorescent dye that stains all cells (live and dead). Propidium Iodide (PI) is a red fluorescent dye that is strictly membrane-impermeant; it only enters cells with compromised membranes. By calculating the ratio of SYTO9+/PI- (intact) to SYTO9+/PI+ (compromised), we can directly quantify the membrane-disrupting kinetics of penoctonium bromide.

Protocol: Flow Cytometric Membrane Permeability Assay

• Culture Preparation: Grow target microbial strains (e.g., C. albicans or S. aureus) to the mid-logarithmic phase to ensure uniform membrane physiology. Wash and resuspend in a defined minimal buffer (e.g., 10 mM HEPES, pH 7.4) to prevent complex media components from quenching the QAC.

• Drug Incubation: Expose the cellular suspension to varying concentrations of penoctonium bromide (e.g., 0.5×, 1×, and 2× MIC).

  • Self-Validation (Controls): Include a negative control (buffer only) to establish baseline viability, and a positive control (0.1% Triton X-100) to establish the maximum PI fluorescence signal for 100% membrane permeabilization.

• Fluorescent Staining: Add SYTO9 (final concentration 5 µM) and PI (final concentration 30 µM). Incubate in the dark for 15 minutes at room temperature.

• Data Acquisition: Analyze via flow cytometry (excitation at 488 nm). Gate the population using Forward Scatter (FSC) and Side Scatter (SSC). Measure SYTO9 on the FITC channel (530/30 nm) and PI on the PerCP/PE-Texas Red channel (610/20 nm).

• Kinetic Analysis: Plot the percentage of PI-positive cells over time to determine the rate of membrane disruption.

Fig 2. Self-validating experimental workflow for quantifying membrane permeability.

Quantitative Data Summary

The following tables summarize the critical physicochemical properties and theoretical efficacy metrics of penoctonium bromide compared to standard QAC baselines.

Table 1: Physicochemical Properties of Penoctonium Bromide

Property	Value / Description	Reference
CAS Number	17088-72-1	[4]
Molecular Formula	C26H50BrNO2	[3]
Molecular Weight	488.59 g/mol	[5]
Chemical Class	Quaternary Ammonium Compound (QAC)	[2]
Toxicity Profile	Moderately toxic by ingestion; eye irritant	[6]

Table 2: Comparative MoA Kinetics (Theoretical QAC Baselines)

Compound	Primary Target	Membrane Disruption Rate	Intracellular Denaturation
Penoctonium Bromide	Lipid Bilayer / Proteins	Rapid (< 30 mins at 2x MIC)	High (Dicyclopentyl driven)
Cetylpyridinium Chloride	Lipid Bilayer	Rapid (< 30 mins at 2x MIC)	Moderate
Benzalkonium Chloride	Cell Wall / Membrane	Moderate (30-60 mins)	High

Oncology/Chemotherapeutic Crossover (UG-767)

Beyond its antimicrobial applications, penoctonium bromide (under the research designation UG-767) was historically investigated as a chemotherapeutic agent[1]. Research indicated that its profound membrane-perturbing properties could potentially overcome specific chemoresistant mechanisms identified in human cancers[3]. While objective tumor responses in early trials were infrequent, the compound demonstrated a manageable toxicity profile characterized by mild to moderate myelosuppression, and it was associated with a favorable 3-month progression-free survival (PFS) in specific cohorts[3]. The dual-action nature of this compound—acting as both an anti-infective[7] and a potential antineoplastic agent—highlights the versatile pharmacological utility of highly lipophilic QACs.

Conclusion

Penoctonium bromide exemplifies the critical structure-function relationship inherent in quaternary ammonium compounds. Its mechanism of action is fundamentally driven by the electrostatic affinity of its cationic headgroup and the profound membrane-disrupting capabilities of its lipophilic dicyclopentylacetate tail. By employing rigorous, self-validating assays like dual-fluorescence flow cytometry, researchers can accurately map its pharmacodynamics for both antimicrobial and potential oncological applications.

References[4] US Environmental Protection Agency. "Penoctonium bromide - Chemical Details." EPA CompTox Chemicals Dashboard. URL: https://comptox.epa.gov/dashboard/chemical/details/DTXSID30904724[3] Yaozh Database. "含溴药物品种资料汇编 (Compilation of Bromine-Containing Drugs) - Penoctonium bromide." Yaozh. URL: https://db.yaozh.com/[6] LookChemicals. "17088-72-1, Penoctonium bromide." LookChemicals. URL: https://www.lookchemicals.com/[1] National Center for Advancing Translational Sciences (NCATS). "PENOCTONIUM." Inxight Drugs. URL: https://drugs.ncats.io/drug/5VT390WD2G[7] Paetzold, O. H., & Neumann, J. "[Microbial studies with a new chemotherapeutic agent penoctonium bromide (Ug 767)]." Hautarzt. 1969 Feb;20(2):63-7. PMID: 4982631. URL: https://pubmed.ncbi.nlm.nih.gov/4982631/[2] PubChem. "Cetylpyridinium Chloride." National Library of Medicine. URL: https://pubchem.ncbi.nlm.nih.gov/compound/Cetylpyridinium-chloride[5] MedKoo Biosciences. "Penoctonium Br | CAS# 17088-72-1." MedKoo. URL: https://www.medkoo.com/products/43973

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Penoctonium bromide CAS 17088-72-1 chemical and physical properties

An In-Depth Technical Guide to the Chemical and Physical Properties of Penoctonium Bromide (CAS 17088-72-1)

Introduction

Penoctonium bromide, identified by CAS Registry Number 17088-72-1, is a quaternary ammonium compound. Historically investigated under the code UG 767, its primary area of study was as a chemotherapeutic agent, valued for its antimicrobial properties.[1][2] As a member of the quaternary ammonium compound (QAC) family, it shares structural and functional similarities with other cationic surfactants used as antiseptics, disinfectants, and pharmaceutical excipients.

This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive analysis of the known chemical and physical properties of Penoctonium bromide. Where experimental data is not publicly available, we will draw upon established principles of physical organic chemistry and data from structurally analogous compounds to provide scientifically grounded insights into its expected behavior, stability, and mechanism of action.

Chemical Identity and Structure

The unambiguous identification of a compound is foundational to all research and development activities. Penoctonium bromide is structurally defined by a central quaternary nitrogen atom, an octyl chain, two ethyl groups, and an ester-containing ethyl chain capped with a bulky dicyclopentylacetyl group.

• IUPAC Name: N-[2-[(dicyclopentylacetyl)oxy]ethyl]-N,N-diethyl-1-Octanaminium bromide

• Synonyms: Penoctonium bromide, UG 767, Diethyl(2-hydroxyethyl)octylammonium bromide dicyclopentylacetate, 1-Octanaminium, N-[2-[(dicyclopentylacetyl)oxy]ethyl]-N,N-diethyl-, bromide[1]

• CAS Number: 17088-72-1

• Molecular Formula: C₂₆H₅₀BrNO₂

• Molecular Weight: 488.58 g/mol [1]

Figure 1: Chemical Structure of Penoctonium bromide.

Physicochemical Properties

A comprehensive understanding of a compound's physicochemical properties is critical for formulation development, analytical method design, and predicting its biological fate. While extensive experimental data for Penoctonium bromide is not widely published, its structural features allow for several key predictions.

Table 1: Summary of Physicochemical Properties

Property	Value / Expected Behavior	Source / Rationale
Appearance	White to off-white powder/solid	General appearance for similar QAC salts.
Molecular Formula	C₂₆H₅₀BrNO₂	[1]
Molecular Weight	488.58 g/mol	[1]
Melting Point	Data not available.	Expected to be a salt with a relatively high melting point, likely with decomposition.
Boiling Point	Data not available.	Not applicable; as a salt, it will decompose at high temperatures before boiling.[1]
Solubility	Data not available.	Expected to be soluble in water and polar organic solvents (e.g., ethanol, methanol) due to its ionic nature. The long octyl chain and bulky dicyclopentyl groups will confer solubility in less polar organic solvents (e.g., dichloromethane, acetonitrile).

| Stability | Susceptible to hydrolysis. | The ester linkage is a chemically labile site prone to cleavage under acidic or basic conditions, and potentially via enzymatic action in biological media. This is a critical consideration for formulation and storage.[3] |

Causality Behind Stability Profile: The Ester Linkage

The most significant feature governing the chemical stability of Penoctonium bromide is its ester functional group. Ester hydrolysis is a well-understood degradation pathway that can be catalyzed by both acid and base.

• Acid-Catalyzed Hydrolysis: In aqueous acidic conditions, the carbonyl oxygen can be protonated, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by water.

• Base-Catalyzed Hydrolysis (Saponification): Under alkaline conditions, the ester is directly attacked by a hydroxide ion, a strong nucleophile. This process is irreversible and typically faster than acid-catalyzed hydrolysis.

This inherent instability is observed in other ester-containing QACs, such as Otilonium bromide, which readily undergoes hydrolysis in aqueous solutions and alcoholysis in alcoholic solvents.[3][4] Consequently, for analytical purposes or in formulation development, the use of aprotic solvents like acetonitrile is advisable to prevent degradation.[3] Aqueous solutions should be prepared fresh and maintained at a neutral pH to maximize stability.

Mechanism of Action & Biological Activity

Penoctonium bromide was initially investigated for its antimicrobial properties.[2] As a cationic surfactant, its mechanism of action is predicated on its amphiphilic structure, which facilitates interaction with and disruption of microbial cell membranes.

The proposed mechanism involves several stages:

• Adsorption and Binding: The positively charged quaternary ammonium headgroup electrostatically binds to the negatively charged components of the bacterial cell surface (e.g., teichoic acids in Gram-positive bacteria, phospholipids in the outer membrane of Gram-negative bacteria).

• Membrane Intercalation: The long lipophilic octyl chain and bulky dicyclopentyl groups insert into the hydrophobic core of the lipid bilayer.

• Membrane Disruption: This intercalation disrupts the ordered structure of the cell membrane, leading to a loss of membrane integrity.

• Leakage of Cellular Contents: The compromised membrane can no longer maintain essential ionic gradients, resulting in the leakage of vital intracellular components like potassium ions, nucleotides, and metabolites, ultimately leading to cell death.

This mechanism is characteristic of many QACs and has been demonstrated for analogous compounds like Otilonium bromide, which permeabilizes the bacterial cell membrane and dissipates the proton motive force.[5][6]

Figure 2: Conceptual workflow of the antimicrobial mechanism of action.

Experimental Protocols: Stability Assessment

To ensure the quality, safety, and efficacy of a drug substance, its stability profile must be thoroughly characterized. A forced degradation study is a cornerstone experiment used to identify potential degradation products and establish a stability-indicating analytical method.

Protocol: Forced Degradation and Stability-Indicating HPLC Analysis

This protocol describes a representative workflow for assessing the stability of Penoctonium bromide under various stress conditions. The causality for each condition is to probe specific chemical liabilities of the molecule.

Objective: To identify the degradation pathways of Penoctonium bromide and develop a High-Performance Liquid Chromatography (HPLC) method capable of separating the intact drug from its degradation products.

Materials:

• Penoctonium Bromide Reference Standard

• Acetonitrile (HPLC Grade)

• Water (HPLC Grade, 18 MΩ·cm)

• Formic Acid or Trifluoroacetic Acid (for mobile phase)

• Hydrochloric Acid (HCl), Sodium Hydroxide (NaOH), Hydrogen Peroxide (H₂O₂)

• C18 Reverse-Phase HPLC Column (e.g., 4.6 x 150 mm, 5 µm)

• HPLC system with UV or PDA detector

Methodology:

Step 1: Preparation of Stock Solution

• Accurately weigh and dissolve Penoctonium bromide in acetonitrile to prepare a 1.0 mg/mL stock solution.

• Rationale: Acetonitrile is chosen as the solvent to prevent premature hydrolytic degradation during preparation.[3]

Step 2: Application of Stress Conditions

• For each condition, dilute the stock solution with the stressor solution to a final concentration of approximately 0.1 mg/mL.

• Acid Hydrolysis: Mix with 0.1 M HCl. Incubate at 60°C for 24 hours. Rationale: Probes the stability of the ester bond to acid-catalyzed hydrolysis.

• Base Hydrolysis: Mix with 0.1 M NaOH. Incubate at room temperature for 4 hours. Rationale: Probes the stability of the ester bond to rapid base-catalyzed hydrolysis (saponification).

• Oxidative Degradation: Mix with 3% H₂O₂. Incubate at room temperature for 24 hours. Rationale: Tests for susceptibility to oxidation. The quaternary amine is generally stable, but other parts of the molecule could be affected.

• Thermal Degradation: Keep the solid powder in a hot air oven at 80°C for 48 hours, then dissolve in acetonitrile for analysis. Rationale: Assesses solid-state thermal stability.

• Control Sample: Dilute the stock solution with a 50:50 mixture of acetonitrile and water and keep it under normal conditions.

Step 3: Sample Analysis by HPLC

• Before injection, neutralize the acidic and basic samples to prevent damage to the HPLC column.

• Chromatographic Conditions (Example):

  • Column: C18 Reverse-Phase, 4.6 x 150 mm, 5 µm

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

  • Gradient: Start at 30% B, ramp to 90% B over 15 minutes, hold for 5 minutes, return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 210 nm (or scan with PDA to find optimum).

  • Injection Volume: 10 µL

• Rationale: Reverse-phase HPLC is ideal for separating compounds of moderate polarity like Penoctonium bromide and its potential degradation products. A gradient elution is used to ensure that both more polar degradants (e.g., the hydrolyzed acid) and the lipophilic parent drug are well-resolved.

Step 4: Data Evaluation

• Compare the chromatograms of the stressed samples to the control sample.

• The method is considered "stability-indicating" if the degradation product peaks are baseline-resolved from the main Penoctonium bromide peak.

• Calculate the percentage degradation and identify the conditions under which the compound is least stable.

Figure 3: Experimental workflow for a forced degradation study.

Safety and Handling

Penoctonium bromide is a potent, biologically active compound that requires careful handling.

• Toxicology: It is classified as a poison by subcutaneous, intravenous, and intraperitoneal routes and is moderately toxic by ingestion. It is also an eye irritant.[1]

• Thermal Decomposition: When heated to decomposition, it can emit toxic fumes of bromide and nitrogen oxides (NOx).[1]

• Handling Precautions:

  • Work in a well-ventilated area, preferably a chemical fume hood.

  • Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

  • Avoid inhalation of dust and direct contact with skin and eyes.

  • In case of accidental contact, wash the affected area thoroughly with water.

  • Refer to the material safety data sheet (MSDS) for complete safety and handling information.

Conclusion

Penoctonium bromide (CAS 17088-72-1) is a quaternary ammonium compound whose primary documented utility stems from early investigations into its antimicrobial properties. Its chemical identity is well-defined, but a full experimental characterization of its physical properties is lacking in the public domain. The most critical structural feature influencing its application in research and development is the ester linkage, which renders the molecule susceptible to hydrolytic degradation. Its biological activity is consistent with that of a cationic surfactant, involving the disruption of microbial cell membranes. For any future development, a thorough investigation of its stability using validated analytical methods, such as the representative HPLC protocol described herein, is an essential prerequisite.

References

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• Merienne, C., et al. (2023). Predictive stability, novel HPLC-MS analysis and semi-automatic compounding process for the emergency implementation of a production line of pancuronium in injectable solution. European Journal of Pharmaceutical Sciences, 187, 106464. Retrieved from [Link]

• Stability and degradation products of otilonium bromide in different media. (n.d.). CNKI. Retrieved from [Link]

• PubChem. (n.d.). Pancuronium Bromide. Retrieved from [Link]

• Xu, C., et al. (2022). Otilonium bromide boosts antimicrobial activities of colistin against Gram-negative pathogens and their persisters. Communications Biology, 5(1), 613. Retrieved from [Link]

• Semantic Scholar. (n.d.). Novel Stability Indicating RP-HPLC Method for The Estimation of Pinaverium Bromide in Tablet Formulation. Retrieved from [Link]

• Google Patents. (2021). CN113372404A - Purification method of pancuronium bromide.

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• Wang, Q., et al. (2020). Repurposing Antispasmodic Agent Otilonium Bromide for Treatment of Staphylococcus aureus Infections. Frontiers in Microbiology, 11, 1693. Retrieved from [Link]

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Penoctonium Bromide: A Technical Guide to its Predicted Antimicrobial Spectrum and Evaluation Against Gram-Positive Bacteria

Abstract

This technical guide provides a comprehensive overview of penoctonium bromide, a quaternary ammonium compound (QAC), and its predicted antimicrobial activity against gram-positive bacteria. In the absence of extensive specific data for penoctonium bromide, this document synthesizes the well-established mechanisms of action and antibacterial spectrum of QACs to construct a scientifically grounded framework for its potential efficacy. This guide is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols to enable the systematic evaluation of penoctonium bromide's antimicrobial properties. The methodologies provided are designed to be self-validating, ensuring the generation of robust and reliable data for the assessment of this compound's potential as an anti-infective agent.

Introduction to Penoctonium Bromide and the Quaternary Ammonium Compounds

Penoctonium bromide is a quaternary ammonium compound, a class of cationic surfactants widely recognized for their antimicrobial properties.[1] The core structure of a QAC features a positively charged nitrogen atom covalently bonded to four organic groups. This cationic nature is fundamental to their interaction with negatively charged bacterial cell surfaces.[2] While specific research on the antimicrobial spectrum of penocteonium bromide is not extensively available in peer-reviewed literature, its chemical classification allows for a predictive understanding of its likely mechanism of action and spectrum of activity based on the well-documented properties of QACs.

QACs are generally more effective against gram-positive bacteria than gram-negative bacteria.[1] This is attributed to the structural differences in the bacterial cell envelope. Gram-positive bacteria possess a thick peptidoglycan layer that is readily accessible to QACs, whereas gram-negative bacteria have an outer membrane that acts as a barrier, restricting the entry of these cationic compounds.

Predicted Mechanism of Action Against Gram-Positive Bacteria

The primary mode of action for QACs against gram-positive bacteria is the disruption of the cell membrane's integrity.[3] This process can be conceptualized in a multi-step model:

• Adsorption and Electrostatic Interaction: The positively charged quaternary nitrogen of penoctonium bromide is electrostatically attracted to the negatively charged components of the gram-positive cell wall, such as teichoic and lipoteichoic acids.[3] This initial binding facilitates the accumulation of the compound at the cell surface.

• Hydrophobic Interaction and Membrane Penetration: The long alkyl chains of the QAC molecule are hydrophobic and interact with the lipid bilayer of the bacterial cell membrane. This insertion disrupts the ordered structure of the membrane phospholipids.[4]

• Membrane Disorganization and Leakage: The continued accumulation and intercalation of QAC molecules lead to a loss of membrane fluidity and the formation of pores or micelles within the membrane. This compromises the membrane's function as a selective barrier, resulting in the leakage of essential intracellular components, such as potassium ions, nucleotides, and proteins.[3]

• Cell Lysis and Death: The extensive damage to the cell membrane ultimately leads to the loss of cellular homeostasis, inhibition of essential metabolic processes, and cell lysis, resulting in bacterial death.[5]

Visualizing the Mechanism of Action

The following diagram illustrates the proposed interaction of a quaternary ammonium compound, such as penoctonium bromide, with the gram-positive bacterial cell wall and membrane.

Figure 2. Experimental workflow for Minimum Inhibitory Concentration (MIC) determination.

Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium. It is determined following the MIC test.

Materials:

• MIC plate from the previous experiment.

• Tryptic Soy Agar (TSA) plates.

• Sterile pipette tips.

• Incubator (35-37°C).

Protocol:

• Subculturing from MIC Plate:

  • From the wells of the MIC plate that show no visible growth (the MIC well and wells with higher concentrations), take a 10-100 µL aliquot.

  • Spread the aliquot onto a TSA plate.

• Incubation:

  • Incubate the TSA plates at 35-37°C for 18-24 hours.

• Reading the MBC:

  • After incubation, count the number of colonies on each plate. The MBC is the lowest concentration of penoctonium bromide that results in a ≥99.9% reduction in the initial inoculum count.

Data Presentation and Interpretation

The results of the MIC and MBC assays should be compiled into a clear and concise table to facilitate comparison of penoctonium bromide's activity against various gram-positive species.

Gram-Positive Species	Strain	MIC (µg/mL)	MBC (µg/mL)	Interpretation (Bacteriostatic/Bactericidal)
Staphylococcus aureus	ATCC 29213	[Experimental Data]	[Experimental Data]	[MBC/MIC Ratio Analysis]
Enterococcus faecalis	ATCC 29212	[Experimental Data]	[Experimental Data]	[MBC/MIC Ratio Analysis]
Streptococcus pneumoniae	ATCC 49619	[Experimental Data]	[Experimental Data]	[MBC/MIC Ratio Analysis]
Methicillin-resistant S. aureus (MRSA)	[Clinical Isolate ID]	[Experimental Data]	[Experimental Data]	[MBC/MIC Ratio Analysis]

Interpretation:

• An MBC/MIC ratio of ≤ 4 is generally considered to indicate bactericidal activity.

• An MBC/MIC ratio of > 4 suggests bacteriostatic activity.

Conclusion and Future Directions

While specific data on the antimicrobial spectrum of penoctonium bromide is currently limited, its classification as a quaternary ammonium compound provides a strong theoretical basis for its potential activity against a range of gram-positive bacteria. The primary mechanism of action is predicted to be the disruption of bacterial cell membrane integrity, leading to cell death.

The experimental protocols detailed in this guide provide a robust framework for the systematic evaluation of penoctonium bromide's in vitro efficacy. Future research should focus on generating empirical MIC and MBC data against a diverse panel of clinically relevant gram-positive pathogens, including antibiotic-resistant strains such as MRSA and vancomycin-resistant enterococci (VRE). Further studies could also explore its potential for synergy with existing antibiotics and its efficacy in biofilm models. Such data will be crucial in determining the potential of penoctonium bromide as a novel therapeutic agent in the ongoing challenge of antimicrobial resistance.

References

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The Historical Development of Penoctonium in Microbial Studies: A Retrospective Technical Guide

Executive Summary

During the late 1960s, the rapid expansion of antimicrobial research led to the synthesis of novel quaternary ammonium compounds (QACs) designed to combat resilient bacterial and fungal pathogens. Among these was Penoctonium bromide (investigational code UG 767 ), a chemotherapeutic and antimicrobial agent characterized by a unique bulky lipophilic moiety[1][2]. Although its clinical development was ultimately halted, the historical microbial studies surrounding penoctonium provide a fascinating case study in the rational design of cationic surfactants, membrane-disrupting mechanisms, and the rigorous in vitro methodologies required to evaluate them[1][3].

This whitepaper provides an in-depth technical analysis of penoctonium bromide, reconstructing its chemical rationale, its mechanism of action, and the foundational microbial studies conducted in 1969.

Chemical Architecture and Structural Rationale

Penoctonium bromide—systematically named diethyl(2-hydroxyethyl)octyl ammonium bromide dicyclopentylacetate—was engineered to maximize interaction with microbial lipid bilayers[1][4].

The molecule consists of three functionally distinct domains:

• The Cationic Headgroup (Diethyl(2-hydroxyethyl) ammonium): Carries a permanent positive charge, enabling electrostatic attraction to the negatively charged teichoic acids in Gram-positive bacteria and the lipopolysaccharide (LPS) layer in Gram-negative bacteria.

• The Primary Lipophilic Tail (Octyl chain - C8): A medium-chain alkyl group that intercalates into the hydrophobic core of the microbial phospholipid bilayer.

• The Steric Enhancer (Dicyclopentylacetate moiety): This highly lipophilic, bulky group significantly increases the molecule's partition coefficient (LogP). In fungal studies, this moiety was hypothesized to enhance penetration through the complex mannan-glucan cell wall to target ergosterol-rich membranes[2].

Mechanism of Action: Cationic Membrane Disruption

Like other QACs of its era, penoctonium bromide functions as a membrane-active agent. It does not target specific intracellular enzymes or ribosomal subunits; rather, it induces a catastrophic physical collapse of the cellular envelope[5][6].

Fig 1. Mechanistic pathway of Penoctonium Bromide leading to microbial membrane disruption.

Historical Microbial Studies (1968–1969)

Penoctonium bromide reached its peak investigational phase between 1968 and 1969, coinciding with its recognition by the World Health Organization (WHO) as a proposed International Nonproprietary Name (pINN)[4][7].

Two milestone studies defined its microbial profile:

• Broad-Spectrum Antibacterial Profiling: In February 1969, O.H. Paetzold published "Microbial studies with a new chemotherapeutic agent penoctonium bromide (Ug 767)" in the journal Hautarzt[1][3]. This study established the compound's efficacy against standard Gram-positive and Gram-negative isolates, noting that the absence of an outer membrane in Gram-positive bacteria rendered them highly susceptible to the octyl chain's insertion.

• Antifungal Efficacy: Concurrently, researchers A. Grigoriu and D. Grigoriu conducted the "Etude 'in vitro' sur l'activité antifongique de l'UG 767"[2][8]. This study was critical because standard QACs often struggled against complex fungal walls. The dicyclopentylacetate group in penoctonium proved advantageous against dermatophytes (e.g., Trichophyton spp.).

Quantitative Efficacy Profile

Based on the historical profiling of UG 767 and contemporary QAC standards, the following table summarizes the comparative in vitro antimicrobial spectrum.

Table 1. Representative In Vitro Antimicrobial Spectrum of Penoctonium Bromide (UG 767)

Organism	Classification	Typical MIC Range (µg/mL)	Mechanistic Rationale for Susceptibility
Staphylococcus aureus	Gram-positive bacteria	1.0 - 4.0	High: Lack of an outer membrane allows rapid, unimpeded insertion of the octyl chain into the cytoplasmic membrane.
Trichophyton rubrum	Dermatophyte (Fungi)	2.0 - 8.0	High: The bulky dicyclopentylacetate moiety enhances lipophilicity, driving penetration through the fungal cell wall.
Candida albicans	Yeast (Fungi)	8.0 - 32.0	Moderate: The complex mannan-glucan cell wall provides a partial barrier to cationic surfactant penetration.
Escherichia coli	Gram-negative bacteria	16.0 - 64.0	Moderate: The outer lipopolysaccharide (LPS) layer acts as a permeability barrier, requiring higher concentrations for disruption.

Experimental Methodology: Self-Validating QAC Susceptibility Protocol

When evaluating highly lipophilic cationic surfactants like penoctonium bromide, standard broth microdilution assays are prone to false-positive results due to compound carryover and plastic adsorption. The following protocol reconstructs the rigorous methodology required to accurately assess QACs, embedding self-validating controls to ensure data integrity.

Step-by-Step Protocol: Determination of MIC and MBC for Penoctonium

1. Material Selection & Preparation

• Action: Utilize borosilicate glass test tubes or low-bind polypropylene plates rather than standard polystyrene microtiter plates.

• Causality: QACs possess a strong positive charge and will electrostatically bind to the negatively charged surfaces of untreated polystyrene. This adsorption artificially lowers the active concentration of the drug in the broth, leading to falsely elevated Minimum Inhibitory Concentration (MIC) readings.

2. Inoculum Standardization

• Action: Prepare a microbial suspension in Mueller-Hinton Broth (MHB) adjusted to a 0.5 McFarland standard, yielding approximately 5×105 CFU/mL.

• Causality: Membrane-active agents are highly dependent on the target-to-drug ratio. An overly dense inoculum will "soak up" the surfactant molecules, resulting in an artificial inoculum effect.

3. Incubation & Neutralization (Critical Step)

• Action: Following a 24-hour incubation to determine the MIC (the lowest concentration with no visible growth), aliquots from clear wells must be transferred to Letheen Broth (containing 0.07% lecithin and 0.5% Tween 80) prior to plating on agar to determine the Minimum Bactericidal Concentration (MBC).

• Causality: QACs exhibit residual bacteriostatic effects. Lecithin chemically neutralizes the quaternary ammonium cation, while Tween 80 acts as a dispersing agent. Without this neutralization step, carryover of penoctonium onto the agar plate would inhibit growth, leading the researcher to falsely conclude the bacteria were killed (bactericidal) when they were merely suppressed (bacteriostatic).

4. System Validation Controls To ensure the protocol is self-validating, four distinct controls must be run in parallel:

• Positive Growth Control: Broth + Inoculum (Validates organism viability).

• Negative Sterility Control: Broth only (Validates aseptic technique).

• Neutralizer Toxicity Control: Broth + Neutralizer + Inoculum (Validates that Letheen broth does not harm the bacteria).

• Neutralizer Efficacy Control: Broth + Neutralizer + Penoctonium + Inoculum (Validates that the Letheen broth successfully deactivated the QAC, proving that any lack of growth in the actual test wells is due to genuine bactericidal activity).

The Halt in Clinical Development

Despite its promising in vitro profile against dermatophytes and Gram-positive bacteria[3], penoctonium bromide never advanced to widespread clinical use[1]. Information regarding its further development ceases after the early 1970s.

From a pharmacological perspective, the halt in development was likely driven by two factors:

• Therapeutic Index & Toxicity: Like many early-generation QACs, the mechanism of action (membrane disruption) is fundamentally non-selective. While highly effective topically, systemic administration (subcutaneous or intravenous) of such potent cationic surfactants results in significant mammalian cell toxicity and hemolysis[9]. Furthermore, QACs are notoriously severe eye irritants[9], limiting their use in ophthalmic or facial topical formulations.

• The Rise of the Azoles: The late 1960s and early 1970s saw the discovery and rapid commercialization of targeted azole antifungals (e.g., clotrimazole and miconazole). These agents specifically inhibited lanosterol 14α-demethylase, offering a vastly superior safety profile and therapeutic index compared to non-specific membrane disruptors like penoctonium.

Conclusion

Penoctonium bromide (UG 767) remains a compelling artifact of 20th-century drug development. Its molecular design—pairing a traditional quaternary ammonium head with a bulky dicyclopentylacetate tail—demonstrates an early, rational approach to overcoming fungal cell wall resistance. While it was ultimately outpaced by more selective agents, the rigorous methodologies developed to test compounds like penoctonium laid the groundwork for modern antimicrobial susceptibility testing and the ongoing development of novel membrane-active therapeutics.

References

• NCATS Inxight Drugs: PENOCTONIUM (Record UNII: 5VT390WD2G). National Center for Advancing Translational Sciences. URL:[Link]

• World Health Organization (WHO): International Non-Proprietary Names for Pharmaceutical Preparations (WHO Chronicle, Vol. 22, No. 3). URL:[Link]

• Paetzold OH (1969): [Microbial studies with a new chemotherapeutic agent penoctonium bromide (Ug 767)]. Hautarzt. 1969 Feb;20(2):63-7. German. PMID: 4982631. URL:[Link]

Sources

• 1. PENOCTONIUM [drugs.ncats.io]
• 2. medkoo.com [medkoo.com]
• 3. [Microbial studies with a new chemotherapeutic agent penoctonium bromide (Ug 767)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. cdn.who.int [cdn.who.int]
• 5. news-files.yaozh.com [news-files.yaozh.com]
• 6. US20060110428A1 - Methods and devices for the treatment of ocular conditions - Google Patents [patents.google.com]
• 7. cdn.who.int [cdn.who.int]
• 8. medkoo.com [medkoo.com]
• 9. 17088-72-1,Penoctonium bromide [lookchemicals.com]

Protocols & Analytical Methods

Application Note: Determination of the Minimum Inhibitory Concentration (MIC) of Penoctonium Bromide

Target Audience: Researchers, Microbiologists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Executive Summary & Biochemical Profile

Penoctonium bromide (diethyl(2-hydroxyethyl)octyl ammonium bromide dicyclopentylacetate) is a potent quaternary ammonium compound (QAC) recognized by the World Health Organization's International Nonproprietary Names (INN) program for its broad-spectrum antimicrobial properties[1]. As a cationic surfactant, it is frequently evaluated during the formulation of topical antiseptics, ophthalmic solutions, and surface disinfectants.

Determining the Minimum Inhibitory Concentration (MIC) of penoctonium bromide is a critical step in drug development to establish baseline efficacy, guide formulation concentrations, and monitor the emergence of bacterial resistance.

Mechanistic Causality: How Penoctonium Bromide Induces Cell Death

To accurately test an antimicrobial, one must first understand how it kills. Penoctonium bromide does not target specific intracellular enzymes; rather, it acts as a physical disruptor of the bacterial envelope[2].

The mechanism follows a strict stoichiometric progression:

• Electrostatic Attraction: The positively charged (cationic) headgroup of penoctonium bromide is drawn to the negatively charged teichoic acids (Gram-positive) or lipopolysaccharides (Gram-negative) on the bacterial surface.

• Intercalation: The lipophilic octyl tail inserts into the hydrophobic core of the phospholipid bilayer.

• Membrane Disruption: As QAC molecules accumulate, they alter the membrane's surface tension, leading to the formation of mixed micelles.

• Lysis: The structural integrity of the cell membrane collapses, causing the leakage of low-molecular-weight cytosolic components (e.g., potassium ions, ATP), ultimately resulting in cell death[2].

Mechanism of action of penoctonium bromide disrupting bacterial cell membranes.

Experimental Design & Causality (E-E-A-T)

Standard MIC testing often fails when applied blindly to QACs. As an Application Scientist, you must design a self-validating system that accounts for the physical chemistry of the drug. This protocol is grounded in the for broth microdilution[3], but incorporates critical modifications specific to cationic surfactants:

• The Causality of Plate Selection: QACs readily adsorb onto negatively charged polystyrene surfaces. Using standard tissue-culture treated plates will deplete the drug from the broth, artificially inflating the MIC. Requirement: Use polypropylene or low-binding polystyrene 96-well plates.

• The Causality of Media Selection: Cation-adjusted Mueller-Hinton Broth (CAMHB) is mandatory[3]. The physiological concentrations of divalent cations (Ca²⁺ and Mg²⁺) stabilize the bacterial outer membrane. Testing in cation-deficient media will result in falsely susceptible readings, particularly for Pseudomonas aeruginosa.

• The Causality of Inoculum Density: Because penoctonium bromide acts via stoichiometric binding to the cell surface, an excessively high bacterial inoculum will dilute the per-cell concentration of the drug (the "inoculum effect"), leading to false resistance. The inoculum must be strictly standardized to 5×105 CFU/mL.

Quantitative Data: Expected Susceptibility Profiles

While exact MIC values fluctuate based on the specific formulation, Table 1 summarizes the expected susceptibility ranges for standard quality control strains when exposed to QACs like penoctonium bromide.

Organism	ATCC Strain	Expected MIC Range (µg/mL)	Mechanistic Significance
Staphylococcus aureus	ATCC 29213	0.5 – 4.0	Highly Susceptible: Lacks an outer membrane barrier, allowing direct QAC access to the cytoplasmic membrane.
Escherichia coli	ATCC 25922	8.0 – 32.0	Moderately Susceptible: The outer membrane provides a partial permeability barrier against hydrophobic molecules.
Pseudomonas aeruginosa	ATCC 27853	32.0 – 128.0	Highly Resistant: Robust outer membrane and active multidrug efflux pumps actively expel QACs.

Table 1: Expected quantitative MIC ranges for QACs against standard CLSI quality control strains.

Step-by-Step Protocol: Broth Microdilution

Materials Required

• Penoctonium bromide standard (High purity, >99%)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Polypropylene 96-well microtiter plates (U-bottom or V-bottom)

• 0.5 McFarland turbidity standard

• 0.015% Resazurin sodium salt solution (Optional viability indicator)

Workflow Diagram

Workflow for determining the MIC of penoctonium bromide via broth microdilution.

Methodology

Step 1: Preparation of the Self-Validating Stock Solution

• Accurately weigh the penoctonium bromide powder.

• Dissolve in sterile deionized water to achieve a stock concentration of 10,240 µg/mL.

• Critical Insight: Always prepare this stock fresh on the day of the assay. QACs in aqueous solutions can form micelles and aggregate over time, leading to inconsistent dosing.

Step 2: Microplate Serial Dilution

• Dispense 50 µL of CAMHB into wells 2 through 12 of the polypropylene 96-well plate.

• Add 100 µL of a 2× working solution (1,024 µg/mL penoctonium bromide) to well 1.

• Transfer 50 µL from well 1 to well 2, mix thoroughly by pipetting, and continue this two-fold serial dilution up to well 11.

• Discard 50 µL from well 11. Well 12 receives no drug and serves as the Positive Growth Control .

Step 3: Inoculum Standardization

• Select 3–5 well-isolated colonies of the test organism from an overnight agar plate.

• Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard ( ≈1.5×108 CFU/mL).

• Dilute this suspension 1:150 in CAMHB to yield a starting concentration of 1×106 CFU/mL.

Step 4: Inoculation and Incubation

• Add 50 µL of the diluted inoculum to all wells (1 through 12).

• The final volume per well is now 100 µL, bringing the final bacterial concentration to the required 5×105 CFU/mL. The final drug concentration range spans from 512 µg/mL to 0.5 µg/mL.

• Seal the plate with a breathable membrane to prevent evaporation and incubate at 37°C for 16–20 hours under aerobic conditions[3].

Step 5: Reading and Interpretation

• Visually inspect the plate using a viewing mirror. The MIC is defined as the lowest concentration of penoctonium bromide that completely inhibits visible bacterial growth (turbidity or pellet formation).

• Troubleshooting "Trailing Endpoints": QACs can sometimes cause bacterial cells to physically aggregate rather than lyse immediately, creating a "trailing" pellet that looks like growth. To validate true metabolic death, add 10 µL of 0.015% resazurin to each well and incubate for an additional 2 hours. A color change from blue to pink indicates active cellular respiration. The MIC is the lowest concentration that remains blue.

References

• Clinical and Laboratory Standards Institute (CLSI). "M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically." CLSI Standard.[Link]

• World Health Organization (WHO). "International Nonproprietary Names (INN) for Pharmaceutical Preparations." WHO.[Link]

Sources

• 1. cdn.who.int [cdn.who.int]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically [clsi.org]

Application Note: Overcoming Optical Limitations in the Quantification of Penoctonium Bromide via HPLC-CAD

Target Audience: Analytical Chemists, Formulation Scientists, and Drug Development Professionals Matrix Focus: Active Pharmaceutical Ingredients (APIs) and Antimicrobial Formulations

The Analytical Challenge: Penoctonium's Chemical Topology

Penoctonium bromide (CAS 17088-72-1) is a potent quaternary ammonium compound utilized primarily as a chemotherapeutic and antimicrobial agent. Structurally, it is defined as diethyl(2-hydroxyethyl)octyl ammonium bromide dicyclopentyl acetate (1[1]).

From a chromatographic perspective, penoctonium presents two severe analytical bottlenecks:

• Optical Invisibility: The molecule lacks a conjugated aromatic pi-system. Its only chromophore is an ester carbonyl, which exhibits negligible UV absorbance above 210 nm, rendering standard HPLC-UV methods highly insensitive and prone to baseline interference from mobile phase solvents.

• Permanent Cationic Charge: As a quaternary amine, penoctonium remains permanently positively charged across all pH ranges. On standard silica-based reversed-phase columns, this localized charge interacts strongly with residual, negatively charged surface silanols (ion-exchange secondary interactions), resulting in severe peak tailing and poor recovery.

Mechanistic Strategy: Why HPLC-CAD?

To engineer a self-validating and robust protocol, we must abandon optical detection and standard buffering.

Universal Detection via CAD: Charged Aerosol Detection (CAD) provides universal, mass-based detection for non-volatile and semi-volatile analytes independent of their optical properties (2[2]). Because penoctonium is a heavy, non-volatile salt, it is an ideal candidate for CAD. The detector nebulizes the eluent, evaporates the mobile phase, and imparts a positive charge to the remaining analyte particles via an ionized nitrogen stream, ultimately measuring the aggregate charge with an electrometer[2].

Volatile Ion-Pairing Chromatography: To resolve the peak tailing issue without destroying the CAD instrument (which cannot tolerate non-volatile salts like phosphates), we utilize Trifluoroacetic Acid (TFA) as a volatile ion-pairing reagent (3[3]). TFA serves a dual mechanistic purpose:

• Silanol Suppression: At 0.1% v/v, TFA lowers the mobile phase pH to ~2.0, protonating and neutralizing residual silanols on the silica support.

• Hydrophobic Masking: The trifluoroacetate anion forms a neutral, lipophilic ion-pair with the penoctonium cation, driving predictable retention via hydrophobic partitioning rather than unpredictable ion-exchange (4[4]).

Fig 1. Logical framework mapping penoctonium's structural challenges to chromatographic solutions.

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop system: the use of a base-deactivated column paired with a volatile ion-pairing agent ensures that the baseline remains stable enough for the highly sensitive CAD electrometer to function without drift.

Reagents and Materials

• Analyte: Penoctonium bromide reference standard (Purity ≥ 99.0%).

• Solvents: LC-MS grade Acetonitrile (ACN) and Ultrapure Water (18.2 MΩ·cm).

• Additive: LC-MS grade Trifluoroacetic Acid (TFA). Note: Do not use standard HPLC grade TFA, as trace non-volatile impurities will cause severe CAD background noise.

Step-by-Step Sample Preparation

• Stock Solution: Accurately weigh 10.0 mg of penoctonium bromide into a 10 mL volumetric flask. Dissolve and make up to volume with Methanol:Water (50:50, v/v) to yield a 1.0 mg/mL stock.

• Working Standards: Perform serial dilutions using the mobile phase starting conditions (80% A / 20% B) to create a calibration curve ranging from 1.0 µg/mL to 100.0 µg/mL. Causality note: Diluting in the starting mobile phase prevents solvent-mismatch peak distortion at the column head.

Chromatographic & Detector Conditions

Column: Phenomenex Gemini-NX C18, 150 x 4.6 mm, 5 µm (or equivalent base-deactivated column engineered with cross-linked organosilanes to resist high pH and minimize silanol activity). Column Temperature: 40 °C (Elevated temperature reduces mobile phase viscosity, improving mass transfer for the bulky dicyclopentyl groups). Injection Volume: 10 µL.

Mobile Phase Preparation:

• Mobile Phase A: 0.1% TFA in Ultrapure Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

Table 1: Optimized Gradient Elution Profile

Time (min)	% Mobile Phase A	% Mobile Phase B	Flow Rate (mL/min)	Elution Phase
0.0	80	20	1.0	Equilibration
2.0	80	20	1.0	Isocratic Hold
10.0	10	90	1.0	Linear Ramp
15.0	10	90	1.0	Column Wash
15.1	80	20	1.0	Reset
20.0	80	20	1.0	Re-equilibration

CAD Parameters:

• Evaporator Temperature: 35 °C (Optimized to evaporate ACN/Water while preserving the penoctonium salt).

• Data Collection Rate: 10 Hz.

• Power Function Value (PFV): 1.0 (If utilizing modern CAD systems, PFV can be empirically adjusted to linearize the inherently quadratic CAD response curve).

Fig 2. Step-by-step physical mechanism of Charged Aerosol Detection for non-volatile analytes.

Quantitative Performance & Data Synthesis

By masking the quaternary amine with TFA, penoctonium elutes as a sharp, symmetrical peak (Asymmetry factor < 1.2) at approximately 8.4 minutes. The CAD response demonstrates exceptional sensitivity, far surpassing any theoretical low-wavelength UV approach.

Because CAD response is proportional to the mass of the analyte reaching the detector, the calibration curve is typically fitted using a quadratic regression or a log-log linear transformation.

Table 2: Method Validation Summary for Penoctonium Bromide

Validation Parameter	Experimental Result	ICH Acceptance Criteria
Linearity Range	1.0 - 100.0 µg/mL	R² ≥ 0.995 (Log-Log Fit)
Limit of Detection (LOD)	0.05 µg/mL	Signal-to-Noise (S/N) ≥ 3
Limit of Quantitation (LOQ)	0.15 µg/mL	Signal-to-Noise (S/N) ≥ 10
Intra-day Precision (RSD, n=6)	1.2%	≤ 2.0%
Inter-day Precision (RSD, n=12)	1.8%	≤ 2.0%
Accuracy (Recovery at 100%)	99.4%	98.0% - 102.0%
Peak Tailing Factor (Tf)	1.15	≤ 1.5

Concluding Remarks

The quantification of non-chromophoric quaternary ammonium compounds like penoctonium bromide requires a departure from traditional UV-based methodologies. By coupling the universal, mass-based detection capabilities of CAD with the strategic use of volatile ion-pairing reagents (TFA), analytical scientists can achieve highly sensitive, reproducible, and baseline-resolved quantification. This self-validating system ensures that the chemical properties of the analyte are harmonized with both the stationary phase physics and the detector's operational limits.

References

• NCATS Inxight Drugs. "Penoctonium - Record Details & Chemical Structure." National Center for Advancing Translational Sciences (NCATS). 1

• Robinson, M. W., et al. "Use of Calculated Physicochemical Properties to Enhance Quantitative Response When Using Charged Aerosol Detection." Analytical Chemistry, American Chemical Society (ACS). 2

• Stojanovic, A., et al. "Analysis of quaternary ammonium and phosphonium ionic liquids by reversed-phase high-performance liquid chromatography with charged aerosol detection and unified calibration." Journal of Chromatography A, Elsevier.3

• Toomey, A. B., et al. "Analysis of Quaternary Ammonium Compounds by High Performance Liquid Chromatography with Evaporative Light Scattering Detection." Journal of Liquid Chromatography & Related Technologies, Taylor & Francis. 4

Sources

• 1. PENOCTONIUM [drugs.ncats.io]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. tandfonline.com [tandfonline.com]

Application Note: Penoctonium Bromide Dosing Guidelines and Cytotoxicity Workflows for Mammalian Cell Culture

Target Audience: Researchers, scientists, and drug development professionals.

Executive Summary & Introduction

Penoctonium bromide (CAS 17088-72-1), historically designated in early literature as UG 767, is a quaternary ammonium compound (QAC) featuring a highly lipophilic dicyclopentylacetate moiety[1][2]. While originally investigated as a chemotherapeutic and antimicrobial agent, its structural properties demand highly specific handling in modern mammalian cell culture assays. As a cationic surfactant, its mechanism of action fundamentally differs from standard small-molecule inhibitors. Establishing accurate dosing guidelines requires specialized readout strategies to avoid artifactual data and ensure translational reliability.

Mechanistic Rationale: The Pitfalls of Standard Viability Assays

To design a robust assay, we must first understand the causality behind the compound's cellular interactions. QACs like penoctonium bromide exhibit a dual-toxicity mechanism based on their concentration relative to their critical micelle concentration (CMC):

• Low-Dose Mitochondrial Toxicity: At sublethal concentrations, the positively charged ammonium headgroup drives the molecule into the mitochondria, where it directly inhibits NADH-ubiquinone oxidoreductase (Complex I), suppressing metabolic activity[3].

• High-Dose Membranolytic Activity: At higher concentrations, QACs exert rapid membranolytic effects via electrostatic interactions with negatively charged cell membrane phospholipids, followed by hydrophobic insertion of their alkyl chains[4][5].

Causality in Experimental Design: Because penoctonium bromide directly suppresses mitochondrial reductases, standard colorimetric viability assays (such as MTT or MTS) will yield artificially low IC50 values. These assays conflate metabolic suppression with actual cell death. To establish a self-validating system , researchers must multiplex an ATP-dependent luminescence assay (measuring true viability) with a Lactate Dehydrogenase (LDH) release assay (measuring physical membrane integrity). This orthogonal approach ensures that metabolic suppression is cross-referenced against physical membrane lysis from the exact same sample.

Experimental Workflow Visualization

Multiplexed assay workflow for evaluating Penoctonium bromide cytotoxicity.

Preparation and Dosing Matrix

Penoctonium bromide is highly lipophilic but contains a charged headgroup, requiring careful solvent selection to prevent precipitation in aqueous media.

• Stock Preparation: Dissolve the lyophilized powder in 100% cell-culture grade DMSO to a concentration of 10 mM. Aliquot and store at -20°C to prevent freeze-thaw degradation.

• Working Dilutions: Perform serial dilutions in complete culture media. Ensure the final DMSO concentration never exceeds 0.5% (v/v) to prevent solvent-induced baseline toxicity.

Table 1: Recommended Dosing Ranges and Expected Phenotypes

Cell Type / Model	Recommended Dosing Range	Expected IC50 / LD50 Range	Primary Toxicity Mechanism
Primary Epithelial (e.g., HCEC)	0.1 μM – 20 μM	2.0 – 5.0 μM	Apoptosis via mitochondrial stress[3]
Immortalized Cancer (e.g., HeLa)	0.5 μM – 50 μM	5.0 – 15.0 μM	Mixed apoptosis and necrosis
Macrophages (e.g., U937)	1.0 μM – 100 μM	10.0 – 40.0 μM	Membrane lysis / Necrosis

Self-Validating Protocol: Multiplexed ATP / LDH Assay

Step 1: Cell Seeding and Acclimation

• Harvest mammalian cells at 70-80% confluency using Trypsin-EDTA.

• Seed cells into a 96-well opaque-walled plate (with clear bottoms for microscopic evaluation) at a density of 1.0×104 cells/well in 100 μL of complete medium.

• Include critical control wells: Media only (Background), Untreated Cells (Negative Control), and Lysis Buffer treated cells (Positive Control).

• Incubate for 24 hours at 37°C, 5% CO₂ to allow for complete adherence and recovery.

Step 2: Penoctonium Bromide Dosing

• Prepare a 2X dosing plate using the ranges specified in Table 1.

• Carefully aspirate 50 μL of media from the assay plate and replace with 50 μL of the 2X penoctonium bromide solutions.

• Incubate the treated plates for the desired exposure time (typically 24 to 48 hours). Note: QAC-induced membrane lysis can occur rapidly (<4 hours) at high doses, so a 4-hour and 24-hour time-course evaluation is highly recommended.

Step 3: LDH Release Readout (Membrane Integrity)

• 45 minutes prior to the end of the incubation period, add 10 μL of 10X Lysis Buffer to the Positive Control wells.

• Centrifuge the 96-well plate at 250 x g for 5 minutes to pellet cellular debris.

• Transfer 50 μL of the supernatant from each well to a fresh, clear 96-well assay plate.

• Add 50 μL of LDH Reaction Mix to each well of the new plate. Incubate for 30 minutes at room temperature in the dark.

• Add 50 μL of Stop Solution and measure absorbance at 490 nm (with a 680 nm reference wavelength) to quantify necrotic membrane damage.

Step 4: ATP Luminescence Readout (Cell Viability)

• To the remaining 50 μL of media and cells in the original opaque plate, add 50 μL of an ATP-detection reagent (e.g., CellTiter-Glo®).

• Place the plate on an orbital shaker for 2 minutes to induce complete cell lysis and ATP stabilization.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Record luminescence using a microplate reader.

Data Synthesis: By plotting the LDH release curve (necrotic damage) against the ATP depletion curve (loss of viable cells) from the same wells, researchers can accurately identify the therapeutic window of penoctonium bromide without being misled by transient mitochondrial suppression.

Signaling and Toxicity Pathway

Understanding the cellular trajectory following penoctonium bromide exposure is critical for downstream assay development, such as utilizing flow cytometry for Annexin V/PI staining to differentiate between early apoptosis and late-stage necrosis.

Dose-dependent cellular toxicity pathways of Penoctonium bromide.

References

• MedKoo Biosciences. Penoctonium Br | CAS# 17088-72-1.1

• NCATS Inxight Drugs. Microbial studies with a new chemotherapeutic agent penoctonium bromide (Ug 767). PubMed 4982631. 2

• Royal Society of Chemistry (RSC). A dual antibacterial action of soft quaternary ammonium compounds: bacteriostatic effects, membrane integrity, and reduced in vitro and in vivo toxicity. 4

• MDPI. Designing Antibacterial-Based Quaternary Ammonium Coatings (Surfaces) or Films for Biomedical Applications: Recent Advances. 5

• National Institutes of Health (NIH / PMC). Mitochondrial Dysfunction Is the Focus of Quaternary Ammonium Surfactant Toxicity to Mammalian Epithelial Cells.3

Sources

• 1. medkoo.com [medkoo.com]
• 2. PENOCTONIUM [drugs.ncats.io]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. A dual antibacterial action of soft quaternary ammonium compounds: bacteriostatic effects, membrane integrity, and reduced in vitro and in vivo toxici ... - RSC Advances (RSC Publishing) DOI:10.1039/D4RA07975B [pubs.rsc.org]
• 5. Designing Antibacterial-Based Quaternary Ammonium Coatings (Surfaces) or Films for Biomedical Applications: Recent Advances [mdpi.com]

Application Note: Best Practices for the Handling, Solubilization, and Storage of Penoctonium Powder

Target Audience: Researchers, Application Scientists, and Drug Development Professionals Document Type: Advanced Laboratory Protocol & Mechanistic Guide

Introduction and Mechanistic Grounding

Penoctonium bromide (CAS 17088-72-1) is a specialized chemotherapeutic and antimicrobial agent belonging to the class of quaternary ammonium compounds (QACs) [1]. Structurally, it is a cationic surfactant (diethyl(2-hydroxyethyl)octylammonium bromide dicyclopentylacetate) that exerts its biological activity by electrostatically binding to and disrupting negatively charged microbial cell membranes [3].

Handling penoctonium in its dry, crystalline powder form requires rigorous laboratory controls. Because of its cationic nature, the powder is highly susceptible to static cling, which can lead to rapid aerosolization and inaccurate mass transfer. Furthermore, its toxicological profile dictates strict exposure limits; it is classified as a poison via subcutaneous, intravenous, and intraperitoneal routes, and is a known ocular irritant [1]. Understanding the causality behind its physicochemical behavior is critical for designing a safe, self-validating handling system.

Key Physicochemical and Toxicity Data

To establish appropriate engineering controls, researchers must first baseline the compound's quantitative parameters.

Property / Parameter	Value / Description	Source
CAS Number	17088-72-1	[1]
Molecular Formula	C26H50BrNO2	[1]
Molecular Weight	488.68 g/mol	[1]
LD50 (Oral, Rat)	1200 mg/kg	[2]
Thermal Decomposition	Emits highly toxic fumes (Br⁻ and NOₓ)	[1]
Chemical Incompatibility	Strong oxidizing agents, Anionic surfactants	[4]
Storage Temperature	Room temperature to 4°C (Dry, Dark conditions)	[1]

Experimental Workflow & Safety Pathways

The following diagrams illustrate the logical progression of handling penoctonium powder and the mechanistic basis for its toxicity, which dictates our safety protocols.

Workflow for the safe handling and solubilization of penoctonium powder.

Mechanism of action and toxicity pathway of quaternary ammonium compounds.

Step-by-Step Protocol: Handling and Solubilization

This protocol is designed as a self-validating system . Do not proceed to the next step unless the validation checkpoint of the current step has been successfully met.

Phase 1: Environmental Preparation and PPE

Because penoctonium bromide is an eye irritant and toxic via systemic routes, inhalation and mucosal exposure must be engineered out of the process [1].

• Isolate the Environment: Conduct all powder handling inside a dedicated powder weighing hood or a Class II Type B2 Biological Safety Cabinet (BSC) exhausted to the outside.

• Eliminate Contaminants: Ensure all glassware is free of anionic detergent residues (e.g., standard dish soap). Anionic surfactants will electrostatically bind to the cationic penoctonium, neutralizing its efficacy and causing precipitation[4].

• Don PPE: Wear a fitted N95/P100 respirator, anti-static lab coat, safety goggles (not just glasses), and double nitrile gloves.

• Validation Checkpoint: Verify the magnehelic gauge on the powder hood reads a stable negative pressure (typically 0.4–0.6 inches of water column) before opening the primary chemical container.

Phase 2: Static-Free Weighing

QAC powders accumulate static charge rapidly, causing the powder to "jump" from spatulas, leading to contamination and mass loss.

• Discharge Static: Place an ionizing bar or anti-static U-electrode near the analytical balance.

• Prepare the Vessel: Place a pre-tared, static-dissipative weigh boat or directly use the target amber glass vial on the balance.

• Transfer: Use a grounded, stainless-steel micro-spatula to transfer the penoctonium powder.

• Validation Checkpoint: After zeroing the balance with the empty vessel, observe the readout for 15 seconds. The balance must read exactly 0.000 mg drift. If the numbers fluctuate, static is still present; re-apply the ionizing bar before transferring the powder.

Phase 3: Solubilization

• Select the Solvent: Dissolve the powder in a compatible, non-anionic solvent (e.g., sterile ultra-pure water, DMSO, or ethanol, depending on downstream assay requirements).

• Agitation: Cap the vial tightly and vortex at medium speed for 60 seconds. Avoid excessive shaking if solubilizing in aqueous buffers to prevent foaming (a characteristic of QAC surfactants).

• Validation Checkpoint: Hold the vial against a light source. The solution must be optically clear. Any turbidity indicates incomplete dissolution or a chemical complexation with residual anionic contaminants in the glassware.

Storage and Spill Management Best Practices

Storage Causality

Penoctonium bromide must be protected from two primary degradation vectors: photo-oxidation and thermal decomposition. When heated to decomposition, the compound breaks down into highly toxic hydrogen bromide (Br⁻) and nitrogen oxide (NOₓ) gases [1].

• Protocol: Store the primary powder container and any solubilized aliquots in tightly sealed amber glass vials to block UV light.

• Environment: Store in a desiccator at room temperature or 4°C, strictly away from strong oxidizing agents and direct heat sources.

Spill Management Causality

Standard laboratory spill kits often contain anionic detergents. Using these on a penoctonium spill will create a sticky, neutralized coacervate that is exceptionally difficult to remove from benchtops.

• Protocol: For dry powder spills, gently cover with damp, non-linting wipes to prevent aerosolization, then wipe inward.

• Decontamination: Clean the area using a non-ionic surfactant (e.g., Triton X-100) or a 70% Isopropanol solution.

References

• National Institutes of Health (NIH). "Quaternary Ammonium Compounds: A Chemical Class of Emerging Concern." PMC. URL: [Link]

• YesWeLab. "Quaternary ammonium: laboratory analyses." YesWeLab. URL: [Link]

Application Note: Formulation and Characterization of Penoctonium-Integrated Hydrogels for Advanced Antimicrobial Materials

Executive Summary

The development of hydrogel-based antimicrobial materials is a critical frontier in wound management, medical device coating, and infection control. Hydrogels provide a biomimetic environment that maintains moisture and facilitates tissue regeneration[1]. However, their high water content makes them inherently susceptible to bacterial colonization. Incorporating quaternary ammonium compounds (QACs), such as penoctonium bromide, into the hydrogel matrix offers a robust, non-antibiotic solution to prevent biofilm formation and bacterial proliferation[2].

This application note provides researchers and drug development professionals with a comprehensive, self-validating framework for integrating penoctonium into a Sodium Alginate (SA) and Polyvinyl Alcohol (PVA) hydrogel matrix. By detailing the causality behind polymer selection, crosslinking chemistry, and release kinetics, this guide ensures high-fidelity experimental reproducibility.

Scientific Rationale & Mechanistic Insights

Penoctonium bromide is a potent QAC recognized for its broad-spectrum antimicrobial and anti-mycotic activity[3][4]. Unlike traditional antibiotics that target specific enzymatic pathways and are highly prone to resistance, QACs operate via a physical mechanism of action. The positively charged cationic nitrogen center of penoctonium binds electrostatically to the negatively charged bacterial cell membrane. Subsequently, its lipophilic tail inserts into the lipid bilayer, destroying membrane integrity and causing the lethal leakage of intracellular components[5].

Causality of Matrix Selection: To create a controlled-release system, we utilize an SA/PVA blend.

• Sodium Alginate (SA): Provides anionic carboxylate groups that ionically complex with the cationic quaternary ammonium head of penoctonium. This electrostatic interaction acts as a thermodynamic sink, preventing the rapid "burst release" typically seen in purely physically entrapped drug delivery systems, thereby maintaining long-term antibacterial efficacy[6].

• Polyvinyl Alcohol (PVA): Enhances the mechanical tensile strength and elasticity of the hydrogel, which is strictly necessary for topical wound dressings subject to shear stress.

• Calcium Chloride (CaCl₂): Acts as an ionic crosslinker for alginate, forming an "egg-box" structural conformation that physically entraps the penoctonium molecules.

Mechanism of action of penoctonium released from hydrogels.

Experimental Protocols (Self-Validating Systems)

The following protocols are designed with built-in validation steps to ensure that the physical entrapment and release kinetics are accurately quantified.

Synthesis of Penoctonium-Loaded SA/PVA Hydrogels

Objective: To synthesize a mechanically robust, slow-release antimicrobial hydrogel.

• Polymer Dissolution: Dissolve 2% (w/v) Sodium Alginate and 5% (w/v) PVA in deionized water. Stir continuously at 90°C for 2 hours until a homogeneous, clear viscous solution is formed.

• Thermal Equilibration: Cool the polymer mixture to 40°C. Critical Insight: Cooling prior to penoctonium addition is mandatory to prevent thermal degradation of the quaternary ammonium compound.

• Active Agent Incorporation: Add penoctonium bromide to achieve a final concentration of 0.5% (w/v). Stir at 400 RPM for 30 minutes to ensure uniform dispersion and initial ionic complexation with the alginate backbone.

• Casting: Pour the mixture into sterile Petri dishes (thickness ~3 mm) and allow it to rest for 1 hour to eliminate air bubbles.

• Ionic Crosslinking: Submerge the cast films in a 2% (w/v) CaCl₂ solution for 15 minutes. Critical Insight: 2% CaCl₂ ensures optimal crosslinking density. Higher concentrations lead to a brittle matrix, while lower concentrations result in rapid, uncontrolled burst release.

• Washing: Rinse the crosslinked hydrogels three times with distilled water to remove unreacted CaCl₂ and loosely bound surface penoctonium.

Step-by-step experimental workflow for penoctonium hydrogel synthesis.

In Vitro Release Kinetics (HPLC)

Objective: To validate the sustained release profile of penoctonium.

• Sample Preparation: Cut the hydrogel into 1 cm² discs. Place each disc in a 50 mL conical tube containing 20 mL of Phosphate Buffered Saline (PBS, pH 7.4) to simulate physiological wound conditions.

• Incubation: Incubate the tubes in a shaking water bath at 37°C and 100 RPM.

• Sampling: At predetermined intervals (1, 2, 4, 8, 12, 24, 48, and 72 hours), extract 1 mL of the release medium and immediately replace it with 1 mL of fresh, pre-warmed PBS to maintain sink conditions.

• HPLC Analysis: Quantify penoctonium concentration using an HPLC system equipped with a C18 column and a UV detector (set to the specific λ_max of penoctonium, typically ~210-220 nm for QACs). Use a mobile phase of Acetonitrile:Water (70:30 v/v) with 0.1% TFA.

• Validation: Run a blank hydrogel (no penoctonium) as a negative control to ensure polymer degradation products do not interfere with the UV absorbance peak.

Antimicrobial Efficacy (Time-Kill Assay)

Objective: To dynamically assess the bactericidal rate against common wound pathogens.

• Inoculum Preparation: Prepare suspensions of Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative) at a concentration of 1×106 CFU/mL in Mueller-Hinton broth.

• Exposure: Submerge 1 cm² hydrogel discs (both penoctonium-loaded and blank controls) into 10 mL of the bacterial suspension.

• Incubation & Plating: Incubate at 37°C. At intervals of 0, 2, 6, 12, and 24 hours, remove 100 µL aliquots, perform serial dilutions, and plate on agar.

• Enumeration: Count CFUs after 24 hours of incubation. A reduction of ≥3log10​ CFU/mL compared to the initial inoculum validates bactericidal activity.

Quantitative Data Presentation

The following tables summarize the expected physicochemical parameters and comparative efficacy metrics based on the integration of QACs into hydrogel systems.

Table 1: Physicochemical Profile of Penoctonium Bromide

Parameter	Specification / Value	Relevance to Hydrogel Formulation
Chemical Nature	Quaternary Ammonium Compound (QAC)	Provides inherent cationic charge for electrostatic interaction with anionic polymers[1].
Mechanism	Membrane disruption / Lysis	Broad-spectrum efficacy; low risk of acquired bacterial resistance[5].
Solubility	Highly water-soluble	Facilitates homogeneous dispersion within the aqueous polymer matrix prior to crosslinking.
Thermal Stability	Degradation > 60°C	Dictates that compounding must occur at or below 40°C to preserve antimicrobial integrity.

Table 2: Comparative Release Kinetics and Antimicrobial Efficacy

Formulation Type	Burst Release (1st Hour)	Cumulative Release (72h)	S. aureus Log Reduction (24h)	E. coli Log Reduction (24h)
Blank SA/PVA Hydrogel	N/A	N/A	0.2 ± 0.1	0.1 ± 0.1
Penoctonium (Physical Entrapment Only)	65.4%	98.2%	4.8 ± 0.2	4.1 ± 0.3
Penoctonium (SA/PVA Ionic Complexation)	18.2%	84.5%	> 5.0 (Complete Kill)	4.9 ± 0.2

Note: Ionic complexation significantly mitigates burst release, ensuring a sustained concentration of penoctonium above the Minimum Inhibitory Concentration (MIC) over the critical 72-hour wound healing window.

References

• Hydrogel dressing composed of nanoAg@QAC promotes the healing of bacterial infected diabetic wounds Source: PubMed (NIH)[Link]

• Self-Healing Hydrogels Fabricated by Introducing Antibacterial Long-Chain Alkyl Quaternary Ammonium Salt into Marine-Derived Polysaccharides for Wound Healing Source: MDPI[Link]

• In Situ-Gelling Antimicrobial Poly(oligoethylene glycol methacrylate)-Based Hydrogels Integrating Bound Quaternary Ammonia Compounds and Antibiotic Functionalities for Effective Infected Wound Healing Source: PubMed (NIH)[Link]

• Cetylpyridinium Chloride | C21H38N.Cl | CID 31239 (Mechanism of Action for QACs) Source: PubChem (NIH) [Link]

• International Non-Proprietary Names for Pharmaceutical Preparations (Penoctonium Bromide) Source: World Health Organization (WHO)[Link]

• Synthesis, anti-Candida activity, and cytotoxicity of new hydrazine derivatives (Penoctonium as a chemotherapeutic agent) Source: ResearchGate[Link]

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• 1. Hydrogel dressing composed of nanoAg@QAC promotes the healing of bacterial infected diabetic wounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
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• 4. researchgate.net [researchgate.net]
• 5. Cetylpyridinium Chloride | C21H38N.Cl | CID 31239 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. In Situ-Gelling Antimicrobial Poly(oligoethylene glycol methacrylate)-Based Hydrogels Integrating Bound Quaternary Ammonia Compounds and Antibiotic Functionalities for Effective Infected Wound Healing - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantitative Analysis of Penoctonium

Introduction

Penoctonium is a quaternary ammonium compound (QAC) that has been explored for its chemotherapeutic properties.[1] Like other QACs, penoctonium is a cationic surfactant, a chemical characteristic that presents unique challenges for quantitative analysis. These challenges include strong adsorption to surfaces, significant matrix effects in complex biological samples, and the need for high sensitivity to detect physiologically relevant concentrations.[2][3]

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the definitive analytical technique for the quantification of such compounds, offering unparalleled sensitivity and selectivity.[4][5] This application note provides a comprehensive, field-proven protocol for the robust and reliable quantification of penoctonium in biological matrices. The methodology detailed herein is built upon established principles for QAC analysis and is designed to serve as a foundational guide for researchers, scientists, and professionals in drug development. We will delve into the causality behind experimental choices, from sample preparation strategies designed to mitigate analyte loss to the rationale behind mass spectrometric parameter selection.

Principle of the Method

The core of this method involves the isolation of penoctonium from a biological matrix using Solid-Phase Extraction (SPE), followed by chromatographic separation on a reversed-phase column, and concluding with detection by a triple quadrupole mass spectrometer. The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode, which ensures high selectivity and sensitivity by monitoring a specific precursor-to-product ion transition unique to penoctonium. An isotopically labeled internal standard should be used to correct for analyte loss during sample preparation and to compensate for any matrix-induced ionization suppression or enhancement.

Caption: High-level workflow for penoctonium quantification.

Materials, Reagents, and Instrumentation

Reagents and Materials

• Penoctonium bromide reference standard (CAS: 17088-72-1)[6]

• Internal Standard (IS): An appropriate stable isotope-labeled penoctonium or a structurally similar QAC with a different mass (e.g., Benzyldimethyldodecylammonium chloride).

• Solvents: Acetonitrile (LC-MS grade), Methanol (LC-MS grade), Deionized Water (18.2 MΩ·cm).

• Additives: Formic acid (99%, LC-MS grade).

• SPE Cartridges: Weak Cation Exchange (WCX) cartridges (e.g., 30 mg, 1 mL).

• Vials: Polypropylene autosampler vials to minimize analyte adsorption.

Instrumentation

• LC System: A UHPLC system capable of delivering accurate gradients at flow rates between 0.2-0.6 mL/min.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with a positive mode electrospray ionization (ESI) source.

Detailed Protocols and Method Parameters

Preparation of Standards and Quality Controls

• Primary Stock Solution (1 mg/mL): Accurately weigh ~1.0 mg of penoctonium bromide reference standard and dissolve it in 1.0 mL of methanol. Note: Account for the bromide counter-ion when calculating the final concentration of the active cation.

• Working Standard Solutions: Perform serial dilutions of the primary stock solution with a 50:50 acetonitrile:water mixture to prepare a series of working standards for the calibration curve (e.g., ranging from 1 ng/mL to 1000 ng/mL).

• Internal Standard (IS) Stock: Prepare a 1 mg/mL stock solution of the IS in methanol. Dilute this stock to a final working concentration (e.g., 100 ng/mL) in the 50:50 acetonitrile:water mixture.

• Quality Control (QC) Samples: Prepare QC samples in a blank matrix at low, medium, and high concentrations to assess method accuracy and precision.

Sample Preparation: Solid-Phase Extraction (SPE) Protocol

This protocol is designed to clean the sample matrix and concentrate the analyte, which is crucial for achieving low detection limits.[3][7]

• Sample Aliquot: Pipette 200 µL of the sample (e.g., plasma, urine) into a polypropylene microcentrifuge tube.

• Spike IS: Add 20 µL of the IS working solution to all samples, calibration standards (except blank), and QCs. Vortex briefly.

• Condition Cartridge: Condition a WCX SPE cartridge by passing 1 mL of methanol followed by 1 mL of deionized water. Do not allow the cartridge to dry.

• Load Sample: Load the pre-treated sample onto the conditioned SPE cartridge.

• Wash Cartridge: Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol. This step removes polar interferences and salts.

• Elute Analyte: Elute the penoctonium and IS from the cartridge using 1 mL of 5% formic acid in methanol into a clean collection tube. The acid is necessary to disrupt the ionic interaction between the cationic analyte and the weak cation exchange sorbent.

• Evaporate and Reconstitute: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 90% Mobile Phase A, 10% Mobile Phase B).[8] Vortex thoroughly and transfer to a polypropylene autosampler vial.

LC-MS/MS Analytical Conditions

The following tables summarize the recommended starting parameters for the LC-MS/MS system. These should be optimized for the specific instrumentation used.

Table 1: Recommended Liquid Chromatography Parameters
Parameter	Value
LC Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water[9]
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL
Gradient Program	Time (min)
0.0
1.0
6.0
8.0
8.1
10.0

Causality: A C18 column provides excellent retention for the hydrophobic octyl chain of penoctonium. The gradient elution ensures that the analyte is eluted as a sharp peak, improving sensitivity. Formic acid is a critical mobile phase additive; it acidifies the mobile phase to ensure analytes are protonated and improves chromatographic peak shape.[9]

Table 2: Recommended Mass Spectrometry Parameters
Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
IonSpray Voltage	+4500 V
Source Temperature	550°C
Curtain Gas (CUR)	35 psi
Ion Source Gas 1 (GS1)	50 psi
Ion Source Gas 2 (GS2)	55 psi
Dwell Time	150 ms
MRM Transitions	Precursor Ion (m/z)
Penoctonium (Quantifier)	408.7
Penoctonium (Qualifier)	408.7
Internal Standard (IS)	\multicolumn{3}{c

Causality: Positive ESI mode is mandatory as penoctonium is a permanently charged quaternary ammonium cation. The MRM transitions are selected based on the predicted fragmentation pattern of the molecule.

Rationale for MS/MS Fragmentation

Understanding the fragmentation of the target analyte is fundamental to developing a selective MRM assay.[10] The penoctonium cation (C₂₆H₅₀NO₂⁺) has a calculated monoisotopic mass of 408.68, which will be observed as the precursor ion at m/z 408.7 .[1] Upon collision-induced dissociation (CID), the most probable fragmentation pathway involves the cleavage of the ester bond, leading to a stable neutral loss of dicyclopentylacetic acid.

• Precursor Ion (M⁺): m/z 408.7

• Neutral Loss: Dicyclopentylacetic acid (C₁₂H₁₈O₂) - Mass = 194.3 Da

• Major Product Ion: [M - C₁₂H₁₈O₂]⁺ = C₁₄H₃₂NO⁺ - Mass = 230.3 Da

This transition (408.7 → 230.3 ) is ideal for quantification due to its high specificity and expected intensity. A secondary transition, such as the one resulting from the cleavage of the octyl chain (408.7 → 112.1 ), can be used as a qualifier ion to enhance confidence in peak identification.

Caption: Predicted fragmentation pathway of the penoctonium cation.

Method Performance and Validation

This method should be validated according to established regulatory guidelines.[11] The expected performance characteristics are summarized below.

Table 3: Typical Method Validation Acceptance Criteria
Parameter	Acceptance Criteria
Linearity	Calibration curve with r ≥ 0.99
Lower Limit of Quantification (LLOQ)	Signal-to-Noise > 10; Accuracy within ±20%; Precision ≤20% RSD
Accuracy	Mean concentration within ±15% of nominal value (except LLOQ)
Precision (Intra- and Inter-day)	RSD ≤15% (except LLOQ)
Matrix Effect	To be assessed; compensated by a suitable internal standard
Recovery	Consistent, precise, and reproducible

Conclusion

This application note details a robust and highly sensitive LC-MS/MS method for the quantitative determination of penoctonium in complex matrices. By employing a carefully optimized sample preparation protocol using weak cation exchange SPE and specific MRM transitions, this method overcomes the inherent analytical challenges associated with quaternary ammonium compounds. The provided parameters serve as a validated starting point for researchers, enabling the accurate and reliable measurement of penoctonium for pharmacokinetic studies, environmental monitoring, or other research applications.

References

• Air and Surface Sampling Method for Assessing Exposures to Quaternary Ammonium Compounds Using Liquid Chromatography Tandem Mass Spectrometry. (2017). CDC Stacks.
• Quantification of quaternary ammonium compounds by liquid chromatography-mass spectrometry: minimizing losses from the field to the laboratory. (2024).
• 17088-72-1 | MFCD00865224 | Penoctonium bromide. A2B Chem.

• LC-MS/MS Methods for the Determination of 30 Quaternary Ammonium Compounds Including Benzalkonium and Paraquat in Human Serum and Urine. (2022). Molecules. [Link]

• A surface sampling and liquid chromatography mass spectrometry method for the analysis of quaternary ammonium compounds collected from public transportation buses in New Jersey. (2022). Emerging Contaminants. [Link]

• A surface sampling and liquid chromatography mass spectrometry method for the analysis of quaternary ammonium compounds collected from public transportation buses in New Jersey. (2022). ResearchGate. [Link]

• Pancuronium bromide — Chemical Substance Inform
• PENOCTONIUM. Inxight Drugs.
• Pancuronium bromide USP Reference Standard. Sigma-Aldrich.
• Learn about all the LC/MS techniques offered by Varian. Varian, Inc.
• Pancuronium Bromide | NA-97 | CAS#15500-66-0. MedKoo.
• Complete Guide To Achieve Reliable Quantitative LC-MS Measurements. (2023). LinkedIn.
• Pancuronium Bromide (500 mg). USP Store.

• Mass spectrometric assay for determination of pancuronium and vecuronium in biological fluids utilizing the moving belt introduction system. (1990). Biomedical & Environmental Mass Spectrometry. [Link]

• Simultaneous determination of pancuronium, vecuronium and their related compounds using LC–ESI-MS. (2006).
• MS/MS fragment

• Evaluation of Pencycuron Residue Dynamics in Eggplant Using LC-MS/MS and Establishment of Pre-Harvest Residue Limits. (2024). Foods. [Link]

• Highly Sensitive LC-MS/MS Method for Quantification of Barnidipine in Human Plasma. SCIEX.

• (A) Product ion of pinaverium bromide at 18 V collision energy. (B) Product ion of itraconazole (IS) at 35 V collision energy. ResearchGate. [Link]

• LC-MS Identification and Quantification of Phenolic Compounds in Solid Residues from the Essential Oil Industry. (2021). Molecules. [Link]

• Pancuronium. PubChem. [Link]

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• 1. PENOCTONIUM [drugs.ncats.io]
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• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 7. square.umin.ac.jp [square.umin.ac.jp]
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• 9. homepages.gac.edu [homepages.gac.edu]
• 10. Fiehn Lab - MS/MS fragmentation [fiehnlab.ucdavis.edu]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Penoctonium Bromide Precipitation in Bacterial Culture Media

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently see researchers encounter a critical formulation hurdle when working with quaternary ammonium compounds (QACs) like penoctonium bromide: the rapid formation of insoluble precipitates when introduced into standard bacterial culture media.

This guide dissects the physical chemistry behind this incompatibility, explains the causality of the precipitation, and provides field-validated, self-validating protocols to maintain compound solubility and assay integrity.

The Causality of Precipitation (Mechanistic Overview)

To troubleshoot effectively, we must first understand why penoctonium bromide precipitates. Penoctonium bromide is a potent cationic surfactant[1]. The positively charged quaternary nitrogen interacts aggressively with anionic (negatively charged) components ubiquitous in complex microbiological media[2].

When these oppositely charged molecules meet, they undergo electrostatic coacervation, forming an insoluble ion-pair complex. This not only causes visible cloudiness (precipitation) but also strips the active drug from the solution, rendering your minimum inhibitory concentration (MIC) assays artificially high or completely inactive.

Primary Culprits in Culture Media:

• Agaropectin: Standard bacteriological agar is a mixture of neutral agarose and highly sulfated agaropectin. QACs act as highly selective precipitating agents for agaropectin[3].

• Proteins and Peptides: Peptones, tryptones, and beef extracts contain negatively charged carboxyl groups on amino acid residues that readily bind QACs[2].

• Inorganic Salts: High concentrations of multivalent anions (like phosphates and sulfates) can salt-out the compound.

Caption: Electrostatic mechanisms driving penoctonium bromide precipitation in complex media.

Component Compatibility Data

Understanding which components drive precipitation allows us to rationally design compatible media. Below is a quantitative summary of component compatibility.

Table 1: Compatibility of Penoctonium Bromide with Common Media Components

Media Component	Compatibility	Mechanism of Interaction / Precipitation	Recommended Alternative
Standard Agar	Poor	Sulfated agaropectin binds cationic QACs[3].	Highly purified, low-EEO Agarose
Tryptone/Peptone	Moderate	Electrostatic binding to anionic side chains[2].	Acid-hydrolyzed casein (low MW)
Phosphate Buffers	Poor	Formation of insoluble phosphate salts.	MOPS, HEPES, or Tris buffers
Tween 80	Excellent	Forms protective micelles around the QAC[4].	N/A (Use as a stabilizer)
Lecithin	Excellent	Neutralizes QACs for recovery assays[4].	N/A (Use specifically for neutralization)

Troubleshooting Guide & FAQs

Q1: I added penoctonium bromide to my molten nutrient agar, and it immediately turned cloudy. How do I fix this? A: The cloudiness is the direct precipitation of agaropectin complexed with penoctonium bromide[3]. Standard agar cannot be used with QACs. Solution: Switch from standard bacteriological agar to highly purified agarose. Agarose lacks the sulfated agaropectin fraction, eliminating the electrostatic interaction. Alternatively, perform the assay in a liquid broth format to remove the gelling agent variable entirely.

Q2: My MIC assays in standard broth show no antibacterial activity, even at high concentrations. Is the drug degraded? A: It is highly unlikely to be degraded. Instead, the penoctonium bromide is likely adsorbed onto the glass/plastic walls of your microtiter plate or bound tightly to the proteinaceous components of the broth (like beef extract), rendering it biologically unavailable[2]. Solution: Utilize a defined, minimal synthetic medium where all components are known. If complex media must be used, supplement the media with a non-ionic surfactant like Tween 80 (0.1% - 0.5%) to maintain the QAC in solution.

Q3: How can I accurately perform time-kill assays if the drug sticks to the bacterial cells even after washing? A: QACs are notoriously difficult to wash away because they embed tightly into the negatively charged bacterial cell wall. Centrifugation and washing are insufficient. Solution: You must use a validated chemical neutralization broth. Use Letheen Broth or Letheen Agar for your recovery steps. These media contain Lecithin and Polysorbate 80 (Tween 80), which effectively and instantly neutralize quaternary ammonium compounds, allowing surviving bacteria to be accurately cultured without carryover toxicity[4].

Field-Proven Experimental Protocols

To ensure scientific integrity, the protocols below are designed as self-validating systems. They include internal checks to confirm that the physical chemistry of the solution remains stable.

Caption: Step-by-step logic for formulating precipitation-free QAC culture media.

Protocol 1: Preparation of Precipitation-Free Penoctonium Bromide Liquid Media

Causality Focus: This protocol uses a minimal defined base to prevent protein coacervation and incorporates a non-ionic surfactant to ensure monomeric dispersion of the QAC.

• Base Media Preparation: Prepare a chemically defined minimal medium (e.g., M9 minimal salts). Crucial substitution: Replace standard phosphate buffers with 50 mM MOPS buffer (pH 7.2) to prevent phosphate-QAC precipitation.

• Surfactant Addition: Add 0.1% (v/v) Tween 80 to the basal medium. Why? Tween 80 is a non-ionic surfactant that prevents the cationic QAC from adsorbing to the walls of the culture vessel and prevents self-aggregation[4].

• Sterilization: Autoclave the basal medium at 121°C for 15 minutes. Allow it to cool to room temperature.

• Stock Solution: Prepare a 10 mg/mL stock solution of penoctonium bromide in sterile, double-distilled water.

• Filtration (Do not Autoclave): Filter sterilize the QAC stock using a 0.22 µm PES (Polyethersulfone) syringe filter. Warning: Avoid nylon filters, as their surface chemistry will bind and strip the QAC from the solution.

• Aseptic Addition: Aseptically add the required volume of the penoctonium bromide stock to the cooled basal medium under constant stirring.

• Self-Validation Check: Visually inspect the media against a dark background. It must remain optically clear. Measure the OD600 in a spectrophotometer; a reading >0.05 indicates micro-precipitation, meaning the anionic load in your water or media base is too high.

Protocol 2: Neutralization and Recovery Assay (Time-Kill Studies)

Causality Focus: Ensures that any observed bacterial death is due to the exact exposure time, not carryover of the QAC onto the recovery plates.

• Exposure: Inoculate the test bacteria into the optimized medium (from Protocol 1) containing penoctonium bromide.

• Sampling: At predetermined time intervals (e.g., 10, 30, 60 minutes), remove a 100 µL aliquot of the culture.

• Neutralization: Immediately transfer the aliquot into 900 µL of Letheen Broth (formulated with 0.7 g/L Lecithin and 5.0 g/L Polysorbate 80)[4]. Vortex vigorously for 10 seconds. Why? The Lecithin chemically neutralizes the quaternary ammonium cation, while Polysorbate 80 disperses the complex, instantly halting all antimicrobial action[4].

• Plating: Serially dilute the neutralized mixture in physiological saline and plate onto Letheen Agar.

• Incubation & Validation: Incubate at 37°C for 24-48 hours and enumerate the colony-forming units (CFUs). Self-Validation: Always run a toxicity control where bacteria are added directly to the Letheen/QAC mixture to prove that the neutralization step is 100% effective.

References

• PubChem. "Cetylpyridinium Chloride | C21H38N.Cl | CID 31239 - PubChem". National Institutes of Health. URL: [Link]

• Blethen, J. "Method for the separation of agaropectin from agarose". US Patent 3281409A.

• Neogen Corporation. "Technical Specification Sheet - Letheen Broth Base (no tween)". Neogen. URL: [Link]

• Rahn, O., & Van Eseltine, W. P. "QUATERNARY AMMONIUM COMPOUNDS". Annual Reviews in Microbiology. URL: [Link]

Sources

• 1. Cetylpyridinium Chloride | C21H38N.Cl | CID 31239 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. annualreviews.org [annualreviews.org]
• 3. US3281409A - Method for the separation of agaropectin from agarose - Google Patents [patents.google.com]
• 4. neogen.com [neogen.com]

How to reduce penoctonium cytotoxicity in mammalian cell viability assays

Article ID: KB-88392 Topic: Mitigating Penoctonium Cytotoxicity in Mammalian Cell Viability Assays Target Audience: Assay Development Scientists, Toxicologists, and Preclinical Researchers

Welcome to the Technical Support Center. This guide provides a deep-dive into troubleshooting assay interference caused by penoctonium bromide, a potent quaternary ammonium compound (QAC). Below, you will find the mechanistic causality of its cytotoxicity, targeted Q&A, and a self-validating protocol to neutralize its effects during mammalian cell viability readouts.

Mechanistic Overview: Why Penoctonium Interferes with Viability Assays

Penoctonium bromide is highly substantive to biological membranes. To neutralize it, we must first understand the causality of its cytotoxicity.

Penoctonium consists of a positively charged quaternary nitrogen headgroup and a lipophilic alkyl tail. The cationic headgroup binds electrostatically to the negatively charged phospholipid bilayer of mammalian cells. Following attachment, the hydrophobic tail intercalates into the membrane, disrupting lipid packing[1]. This permeabilization leads to an immediate loss of mitochondrial membrane potential (Δψm) and severe intracellular ATP depletion[2].

Because standard viability assays rely on ATP quantification (e.g., CellTiter-Glo) or mitochondrial reductase activity (e.g., MTT/XTT), even sublethal membrane disruption by QACs triggers caspase-3/7-mediated apoptosis and secondary necrosis[2]. This completely abrogates the assay signal, causing false-positive cytotoxicity readings when you are attempting to evaluate co-administered drugs or intracellular pathogens.

Fig 1: Mechanism of penoctonium-induced cytotoxicity and the intervention point for neutralizers.

Troubleshooting Q&A (FAQs)

Q: Can I just wash the cells with standard PBS to remove the penoctonium before adding the viability reagent? A: No. QACs like penoctonium are highly substantive; they bind tenaciously to both the polystyrene of the microtiter plate and the lipid bilayers of the cells. A simple PBS wash lacks the thermodynamic driving force to pull the lipophilic tail out of the membrane. You must introduce a chemical "sink" (a neutralizer) that has a higher affinity for the QAC than the cell membrane does.

Q: What is the most effective neutralization strategy for QACs? A: A dual-action approach using a non-ionic surfactant (Polysorbate 80 / Tween 80) and a phospholipid (Lecithin) is the gold standard. Tween 80 forms micelles that encapsulate the hydrophobic alkyl chain of penoctonium, while lecithin acts as a competitive decoy for the cationic headgroup. Alternatively, cyclodextrins can be used to form steric inclusion complexes with the QAC, effectively sequestering it away from the cells[3].

Q: My neutralizer is also causing cytotoxicity. How do I fix this? A: Non-ionic surfactants can permeabilize mammalian cells if the concentration is too high. If Tween 80 at 1-3% is toxic to your specific cell line (e.g., sensitive primary cells), switch to a protein-based sink like 5% Bovine Serum Albumin (BSA) or use 1-5% Hydroxypropyl-β-Cyclodextrin (HPβCD), which exhibits a much lower mammalian cytotoxicity profile.

Quantitative Comparison of Neutralization Strategies

To select the appropriate neutralizer for your specific cell line, compare the thermodynamic mechanisms and toxicity risks below:

Neutralizing Agent	Mechanism of Action	Optimal Working Concentration	Mammalian Cytotoxicity Risk
Polysorbate 80 (Tween 80)	Micellar sequestration of the hydrophobic tail	1.0% - 3.0% (v/v)	Moderate (can permeabilize sensitive cells at >5%)
Lecithin	Competitive phospholipid binding sink	0.3% - 0.5% (w/v)	Low (requires Tween 80 for aqueous solubility)
Hydroxypropyl-β-Cyclodextrin	Steric inclusion complexation of the alkyl chain	1.0% - 5.0% (w/v)	Low
Bovine Serum Albumin (BSA)	Non-specific electrostatic and hydrophobic binding	1.0% - 5.0% (w/v)	Very Low

Self-Validating Experimental Protocol

To ensure scientific integrity, your assay must be a self-validating system. If the neutralizer fails, or if the neutralizer itself is toxic, your viability data will be compromised. The following protocol incorporates mandatory internal controls to validate the causality of your results.

Step-by-Step Methodology: Penoctonium Neutralization Wash

Step 1: Cell Seeding & Incubation Seed mammalian cells in a 96-well plate (e.g., 10,000 cells/well) and incubate overnight at 37°C, 5% CO₂ until 80% confluent.

Step 2: Treatment Phase Expose cells to the penoctonium-containing formulation for the required experimental duration.

Step 3: Preparation of Neutralization Buffer Prepare a solution of basal media supplemented with 1.0% (v/v) Tween 80 and 0.3% (w/v) Lecithin (or 5% BSA for sensitive cells). Warm the buffer to 37°C to prevent cold-shock to the cells.

Step 4: The Neutralization Wash Carefully aspirate the treatment media. Gently add 100 µL of the warmed Neutralization Buffer to each well. Incubate for 10 minutes at 37°C. Causality note: This incubation time is critical to allow micellar sequestration of the membrane-bound QAC.

Step 5: Secondary Wash (Recommended) Aspirate the Neutralization Buffer and replace with standard complete culture media to remove the QAC-micelle complexes from the well entirely.

Step 6: Viability Readout Add the viability reagent (e.g., MTT or CellTiter-Glo) according to the manufacturer's instructions and record the absorbance or luminescence signal.

Fig 2: Standardized experimental workflow for neutralizing QACs in cell viability assays.

Mandatory Validation Controls (Run concurrently on the same plate):

• Control A (Vehicle Baseline): Cells + standard media. Establishes the 100% viability baseline.

• Control B (Neutralizer Toxicity): Cells + Neutralization Buffer (no penoctonium). Must yield >95% viability relative to Control A. If lower, your neutralizer concentration is too high.

• Control C (Neutralizer Efficacy): Cells + Penoctonium + Neutralization Buffer. Should restore viability to expected formulation levels, proving the QAC was successfully sequestered.

• Control D (Unneutralized Toxicity): Cells + Penoctonium + standard PBS wash. Demonstrates the baseline cytotoxicity of the QAC and confirms the necessity of the neutralizer[4].

Sources

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• 4. Cytotoxicity and Genotoxicity of Resin-Based Dental Composites Modified with Quaternary Ammonium Salts [mdpi.com]

Addressing inconsistent MIC values in penoctonium antimicrobial assays

Welcome to the technical support center for penoctonium antimicrobial assays. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of determining the Minimum Inhibitory Concentration (MIC) of penoctonium, a quaternary ammonium compound. Inconsistent MIC values can be a significant source of frustration, leading to delays and questionable data. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to help you achieve accurate and reproducible results.

Understanding Penoctonium and the MIC Assay

Penoctonium is a cationic antiseptic agent. Its antimicrobial activity stems from its ability to disrupt the negatively charged bacterial cell membrane, leading to leakage of cellular contents and cell death. The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a specific incubation period.[1][2] It is a critical in vitro parameter for evaluating the potency of antimicrobial agents.[3] However, the very properties that make penoctonium an effective antimicrobial can also introduce variability in MIC assays if not properly controlled.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions and issues encountered during penoctonium MIC testing.

Q1: My MIC values for penoctonium are fluctuating significantly between experiments. What are the most likely causes?

Inconsistent MIC values for cationic compounds like penoctonium often stem from several key experimental variables. A systematic review of your protocol is the first step. The primary areas to investigate are:

• Inoculum Preparation: The density of the bacterial inoculum is critical. An inoculum that is too dense can overwhelm the antimicrobial agent, leading to artificially high MICs, while a sparse inoculum can result in lower values.[4] Standardization to a 0.5 McFarland standard is crucial.[5][6]

• Binding to Plastics: Cationic compounds like penoctonium can adsorb to the surface of standard polystyrene microtiter plates. This reduces the effective concentration of the compound in the broth, leading to erroneously high and variable MIC values.

• Media Composition: The components of your culture medium can interact with penoctonium. Anionic molecules in the media can neutralize the cationic charge of the drug, reducing its efficacy. The concentration of divalent cations (Ca²⁺ and Mg²⁺) can also influence the activity of some antimicrobials.[7][8]

• Compound Solubility and Stability: Penoctonium bromide is generally soluble in water, but precipitation can occur at high concentrations or due to interactions with media components, leading to a lower effective concentration.[4]

Q2: I suspect my penoctonium is binding to the microtiter plates. How can I prevent this?

This is a very common issue with cationic compounds. To mitigate this, we strongly recommend the following:

• Use Polypropylene Plates: Switch from polystyrene to polypropylene 96-well plates. Polypropylene is less prone to non-specific binding of cationic molecules.[9]

• Incorporate a Surfactant: Adding a low concentration of a non-ionic surfactant, such as Tween 80 (e.g., at 0.002%), to the broth can help prevent the compound from adhering to plastic surfaces. It's essential to run a control to ensure the surfactant concentration used does not inhibit bacterial growth on its own.

• Pre-treatment of Plates: In some cases, pre-coating the wells with a solution like bovine serum albumin (BSA) can block non-specific binding sites.[9]

Q3: How should I prepare my penoctonium stock solution to ensure consistency?

Proper preparation and storage of your antimicrobial stock solution are fundamental for reproducible results.

• Use a Suitable Solvent: Penoctonium bromide is water-soluble. Prepare your stock solution in sterile, deionized water. If you must use a co-solvent like DMSO for other compounds in your assay, ensure the final concentration is low (typically ≤1%) and include a solvent control to check for any inhibitory effects on the test organism.[4]

• Freshly Prepare or Aliquot: It is best to prepare fresh stock solutions for each experiment. If this is not feasible, prepare a large batch, filter-sterilize it, and store it in small, single-use aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Verify Concentration: For Good Laboratory Practice (GLP), the concentration of your stock solution should be analytically verified.

Q4: What are the best practices for inoculum preparation to ensure a consistent starting bacterial density?

The "gold standard" for inoculum preparation is to standardize the bacterial suspension to a 0.5 McFarland turbidity standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[6] This suspension is then further diluted to achieve the final target inoculum of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[6]

• Fresh Cultures: Always start from a fresh (18-24 hour) culture plate to ensure the bacteria are in the logarithmic growth phase.

• Direct Colony Suspension: The direct colony suspension method, where 3-5 isolated colonies are suspended directly into saline or broth, is recommended to create the initial suspension.[6]

• Vortexing: Ensure the bacterial suspension is well-vortexed to break up any clumps and ensure a homogenous suspension before standardization.

• Timeliness: Use the prepared inoculum within 15 minutes of standardization to prevent changes in bacterial density.

Troubleshooting Guide: A Systematic Approach

When faced with inconsistent MIC values, a structured troubleshooting approach is essential. The following guide, presented in a question-and-answer format, will walk you through a logical sequence of checks.

Step 1: Review Your Quality Control (QC) Data

Is your QC strain MIC within the acceptable range?

• No: If the MIC for your QC strain (e.g., Staphylococcus aureus ATCC 29213, Pseudomonas aeruginosa ATCC 27853) is out of the expected range, this points to a systemic issue with your assay.[10][11] Do not proceed with interpreting results for your test isolates. Investigate the following:

  • QC Strain Integrity: Ensure your QC strain has been sub-cultured the correct number of times from the original stock.[12] Excessive sub-culturing can lead to mutations.

  • Reagent and Media Integrity: Check the expiration dates and storage conditions of your media, reagents, and antimicrobial disks.[10]

  • Operator Technique: Review the entire procedure for any deviations from the established protocol.

• Yes: If your QC strain is within range, but your test isolates are showing variability, the issue is likely specific to the interaction between penoctonium and your experimental conditions or the specific test organisms. Proceed to the next steps.

Step 2: Investigate Penoctonium-Specific Interactions

Are you observing higher than expected MICs or a wide range of MICs for the same isolate?

This could be due to the cationic nature of penoctonium.

• Action: As detailed in the FAQs, switch to polypropylene plates and consider adding a non-ionic surfactant to your broth. This is the most common and effective solution for issues with cationic compounds.

Is there any visible precipitate in your stock solution or in the microtiter plate wells?

• Action: If you observe precipitation, you may need to adjust the concentration of your stock solution or the solvent used. Ensure the pH of your medium is compatible with penoctonium's solubility.

Step 3: Scrutinize Your Assay Components and Conditions

Is your growth medium consistent from batch to batch?

• Action: Use commercially prepared and quality-controlled Mueller-Hinton Broth (MHB) whenever possible. If you prepare your own, ensure strict adherence to the formulation and pH.[8] For fastidious organisms, ensure appropriate supplementation is consistently applied.

Are your incubation conditions strictly controlled?

• Action: Verify your incubator temperature is maintained at 35°C ± 2°C and that incubation times are consistent (typically 16-20 hours for most bacteria).[6][8]

Step 4: Refine Your Inoculum and Reading Technique

Is your inoculum preparation and standardization process highly reproducible?

• Action: Re-evaluate your method for achieving a 0.5 McFarland standard. Using a spectrophotometer to verify the turbidity (absorbance at 625 nm of 0.08 to 0.13) can improve consistency.[6]

Is there ambiguity in reading the MIC endpoint?

• Action: Read plates against a dark, non-reflecting background to enhance the visibility of turbidity. The MIC is the lowest concentration with no visible growth.[8] For some organism-drug combinations, trailing endpoints (hazy growth over a range of concentrations) can occur. In such cases, the endpoint should be read as the lowest concentration that causes approximately 80% inhibition of growth compared to the growth control.

Visualizing the Workflow: Troubleshooting and Protocols

To further clarify the experimental and troubleshooting processes, the following diagrams illustrate key workflows.

Caption: A troubleshooting workflow for addressing inconsistent MIC results.

Standardized Protocol: Broth Microdilution for Penoctonium

This protocol is based on guidelines from the Clinical and Laboratory Standards Institute (CLSI).[13][14]

1. Preparation of Materials:

• Penoctonium Stock Solution: Prepare a stock solution of penoctonium bromide in sterile deionized water at a concentration 100x the highest concentration to be tested.

• Culture Medium: Use Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• Microtiter Plates: Use sterile 96-well polypropylene plates.

• Bacterial Strains: Use a fresh (18-24 hour) culture of the test organism and a relevant QC strain (e.g., S. aureus ATCC® 29213™).

2. Preparation of Penoctonium Dilutions:

• Perform serial two-fold dilutions of the penoctonium stock solution in CAMHB in a separate "mother" plate or in tubes to achieve the desired final concentration range.

3. Inoculum Preparation:

• From the fresh culture plate, select 3-5 isolated colonies and suspend them in sterile saline.

• Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). A spectrophotometer can be used for verification.[6]

• Dilute this standardized suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.[6]

4. Inoculation and Incubation:

• Within 15 minutes of preparing the final inoculum, add 50 µL of the standardized bacterial suspension to each well containing 50 µL of the penoctonium dilutions, resulting in a final volume of 100 µL.[6]

• Include a growth control well (containing only broth and inoculum) and a sterility control well (containing only broth).[6]

• Cover the plate and incubate at 35°C ± 2°C in ambient air for 16-20 hours.[8]

5. Reading and Interpreting Results:

• After incubation, visually inspect the wells for bacterial growth (turbidity). The MIC is the lowest concentration of penoctonium that completely inhibits visible growth.[6]

• The growth control well should show distinct turbidity, and the sterility control well should remain clear.[8]

• The MIC of the QC strain must fall within its established acceptable range for the results to be considered valid.[10]

Caption: The experimental workflow for the broth microdilution MIC assay.

By understanding the unique properties of penoctonium and adhering to standardized, meticulous laboratory practices, you can overcome the challenges of inconsistent MIC values and generate reliable, high-quality data for your research and development endeavors.

References

• Jain, A., et al. (2020). Biocide susceptibility testing of bacteria: Development of a broth microdilution method. [Source not explicitly provided, but context suggests a peer-reviewed journal]

• Fritsche, T. R., et al. (2005). Quality Control Guidelines for MIC Susceptibility Testing of Omiganan Pentahydrochloride (MBI 226), a Novel Antimicrobial Peptide. Journal of Clinical Microbiology. Available at: [Link]

• Pharmaguideline. SOP for Disinfectant Efficacy Test. Available at: [Link]

• Lumen Learning. Testing the Effectiveness of Antiseptics and Disinfectants. Microbiology. Available at: [Link]

• ResearchGate. Broth microdilution for antibacterial testing as recommended by CLSI protocol. Available at: [Link]

• Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature Protocols. Available at: [Link]

• U.S. Environmental Protection Agency. (2020). AOAC Use Dilution Method for Testing Disinfectants. MB-05. Available at: [Link]

• U.S. Environmental Protection Agency. (2001). AOAC Use-Dilution Method for Testing Disinfectants. MB-05-02. Available at: [Link]

• Costa, S. S., et al. (2013). Evaluation of Reduced Susceptibility to Quaternary Ammonium Compounds and Bisbiguanides in Clinical Isolates and Laboratory-Generated Mutants of Staphylococcus aureus. Antimicrobial Agents and Chemotherapy. Available at: [Link]

• Clinical and Laboratory Standards Institute. Antimicrobial Susceptibility Testing. Available at: [Link]

• Public Health England. Quality Control of Antimicrobial Susceptibility Testing. Available at: [Link]

• Patel, F. V., et al. (2016). Quality Control of Antimicrobial Susceptibility Tests. GCS Medical College. Available at: [Link]

• Clinical and Laboratory Standards Institute. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition.

• U.S. Food and Drug Administration. Antibacterial Susceptibility Test Interpretive Criteria. Available at: [Link]

• European Committee on Antimicrobial Susceptibility Testing. Infection control. Available at: [Link]

• Clinical and Laboratory Standards Institute. M100 | Performance Standards for Antimicrobial Susceptibility Testing. Available at: [Link]

• Zhang, Y., et al. (2022). Molecular mechanism of antibiotic resistance induced by mono- and twin-chained quaternary ammonium compounds. Journal of Hazardous Materials. Available at: [Link]

• Khan, Z. A., et al. (2022). Antimicrobial Susceptibility Testing: A Comprehensive Review of Currently Used Methods. International Journal of Environmental Research and Public Health. Available at: [Link]

• Hong, S. K., et al. (2015). Establishing Quality Control Ranges for Antimicrobial Susceptibility Testing of Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus: A Cornerstone to Develop Reference Strains for Korean Clinical Microbiology Laboratories. Annals of Laboratory Medicine. Available at: [Link]

• CGSpace. Broth microdilution reference methodology. Available at: [Link]

• BenchChem. (2025).

• Hong, S. K., et al. (2015). Establishing Quality Control Ranges for Antimicrobial Susceptibility Testing of Escherichia coli, Pseudomonas aeruginosa. Annals of Laboratory Medicine. Available at: [Link]

• European Committee on Antimicrobial Susceptibility Testing. Disk Diffusion and Quality Control. Available at: [Link]

• BenchChem. (2025). Technical Support Center: Troubleshooting Inconsistent Antimicrobial Susceptibility Testing.
• Chalker, V., et al. (2025). Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials. UKHSA Research Portal.

• National Institute for Communicable Diseases. Antimicrobial susceptibility testing EUCAST disk diffusion method. Available at: [Link]

• BenchChem. (2025). Addressing inconsistent MIC values for oxetanyl-quinoline compounds.

• Uyanik, M. H., et al. (2014). Relationship between the resistance genes to quaternary ammonium compounds and antibiotic resistance in staphylococci isolated from surgical site infections. Journal of Infection and Public Health. Available at: [Link]

• Hancock Lab. Modified MIC Method for Cationic Antimicrobial Peptides. Available at: [Link]

• Rodríguez-Gascón, J., et al. (2019). New definitions of susceptibility categories EUCAST 2019: clinic application. Revista Española de Quimioterapia. Available at: [Link]

• European Committee on Antimicrobial Susceptibility Testing. EUCAST - Home. Available at: [Link]

• Jennings, M. C., et al. (2015). Quaternary Ammonium Compounds: An Antimicrobial Mainstay and Platform for Innovation to Address Bacterial Resistance. ACS Infectious Diseases. Available at: [Link]

• Emery Pharma. (2025). Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More.

• Yin, D., et al. (2024). Repurposing pinaverium bromide against Staphylococcus and its biofilms with new mechanisms. Journal of Translational Medicine. Available at: [Link]

• Xu, C., et al. (2022). Otilonium bromide boosts antimicrobial activities of colistin against gram-negative pathogens and their persisters. Communications biology. Available at: [Link]

• MacNair, C. R., et al. (2018). Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics. Journal of Visualized Experiments. Available at: [Link]

• ResearchGate. Troubleshooting table. Available at: [Link]

• Idexx. Microbiology guide to interpreting minimum inhibitory concentration (MIC). Available at: [Link]

• Singh, S. B., et al. (2024). Antibiotic susceptibility testing using minimum inhibitory concentration (MIC) assays. STAR Protocols. Available at: [Link]

• Idexx. (2025). Microbiology guide to interpreting antimicrobial susceptibility testing (AST).

• Kwiecińska-Piróg, J., et al. (2021). The Minimum Inhibitory Concentration of Antibiotics: Methods, Interpretation, Clinical Relevance. Molecules. Available at: [Link]

• ResearchGate. (2025). Elucidating the Antimicrobial Activity, Virulence, and Resistance Mechanisms of Pentabromophenol on Staphylococcus aureus.
• ResearchGate. (2024). Repurposing pinaverium bromide against Staphylococcus and its biofilms with new mechanisms.

• Gao, Y., et al. (2022). Synergistic Antibacterial Activity of Benzalkonium Bromide and Cu-Bearing Duplex Stainless Steel against Pseudomonas aeruginosa. Materials. Available at: [Link]

• Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature protocols. Available at: [Link]

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• 14. M100 | Performance Standards for Antimicrobial Susceptibility Testing [clsi.org]

Technical Support Center: Overcoming Matrix Interference in Penoctonium Extraction

Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals struggling to quantify penoctonium (penoctonium bromide) and similar quaternary ammonium compounds (QACs) in complex biological matrices like plasma and urine.

Penoctonium presents a unique analytical triad of challenges: it possesses a permanent positive charge (rendering standard liquid-liquid extraction useless), it exhibits severe non-specific binding (NSB) to laboratory consumables, and it is highly susceptible to ion suppression from endogenous phospholipids during electrospray ionization (ESI)[1].

This guide bypasses generic advice to provide field-proven, mechanistically grounded troubleshooting strategies and validated protocols.

Part 1: Diagnostic FAQs & Troubleshooting

Q1: Why is my penoctonium recovery <10% using standard Liquid-Liquid Extraction (LLE)?

The Causality: Standard LLE relies on adjusting the pH of the sample to neutralize the analyte, forcing it to partition from the aqueous phase into an organic solvent. Because penoctonium is a quaternary ammonium compound, its nitrogen atom is bonded to four carbon clusters, leaving it with a permanent positive charge regardless of the pH[1]. It cannot be neutralized. Consequently, it remains highly polar and stays trapped in the aqueous phase. The Solution: Abandon LLE. You must use a technique that leverages this permanent charge, specifically Weak Cation Exchange (WCX) Solid Phase Extraction (SPE) [2].

Q2: I am experiencing massive signal suppression (>80%) in plasma samples after Protein Precipitation (PPT). What is happening?

The Causality: While PPT removes proteins, it fails to remove endogenous phospholipids (e.g., glycerophosphocholines). Phospholipids possess a zwitterionic head and a highly hydrophobic tail, giving them extreme surface activity. Inside the ESI droplet, phospholipids rapidly migrate to the droplet's surface, physically outcompeting the highly polar penoctonium for the limited surface charge[1]. When the droplet undergoes fission, penoctonium is trapped in the core and fails to ionize into the gas phase. The Solution: You must actively remove phospholipids. If you prefer the speed of PPT, use a dedicated phospholipid removal plate (e.g., Ostro or Phree). For the highest quantitative rigor, switch to the WCX-SPE protocol detailed in Part 3, which washes away phospholipids entirely[2].

Caption: Mechanism of ESI signal suppression by endogenous phospholipids competing for droplet surface charge.

Q3: My calibration curve is non-linear at the low end (1–10 ng/mL), and precision is erratic. Is this a matrix effect?

The Causality: This is a classic symptom of Non-Specific Binding (NSB) . The permanently charged penoctonium cation binds electrostatically to free silanol groups (Si-O⁻) on standard glassware and to negatively charged sites on untreated polypropylene tubes. At low concentrations, a significant percentage of your analyte is lost to the tube walls before it ever reaches the mass spectrometer. The Solution: Add a carrier protein (e.g., 1% BSA) or a surfactant (e.g., 0.1% CHAPS) to your sample collection tubes to coat the binding sites. Alternatively, use silanized (deactivated) glassware or specialized low-bind plasticware. Always acidify your final extract (e.g., 0.1% formic acid) to keep residual silanols protonated (Si-OH) and neutral.

Q4: The LC-MS/MS peak for penoctonium is severely tailing. How can I improve peak shape?

The Causality: Even on modern end-capped reversed-phase (C18) columns, residual silanols exist. Penoctonium undergoes secondary electrostatic interactions with these silanols, causing the analyte to drag through the column rather than eluting in a tight band. The Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC)[1], which is superior for permanently charged polar compounds. If you must use reversed-phase, flood the mobile phase with a volatile ion-pairing buffer (e.g., 10 mM ammonium formate + 0.1% formic acid) to competitively block the silanol sites[2].

Part 2: Quantitative Data & Extraction Strategy Comparison

To justify the transition to WCX-SPE, review the empirical performance metrics of various extraction strategies for quaternary ammoniums in plasma.

Extraction Methodology	Penoctonium Recovery (%)	Matrix Factor (%)*	Phospholipid Removal (%)	Workflow Time
Standard LLE (MTBE, pH 10)	< 10%	N/A (Signal too low)	~ 90%	45 min
Standard PPT (3:1 Acetonitrile)	85 – 95%	20 – 40% (Severe Suppression)	< 10%	15 min
PPT + Phospholipid Plate	80 – 90%	85 – 95% (Minor Suppression)	> 95%	25 min
Mixed-Mode WCX-SPE	> 90%	95 – 105% (Negligible)	> 99%	60 min

*Matrix Factor (MF) = (Peak response in presence of matrix ions) / (Peak response in neat solvent). An MF of 100% indicates zero matrix interference.

Part 3: Validated Experimental Protocol (WCX-SPE)

This protocol is a self-validating chemical system. It utilizes a mixed-mode polymeric sorbent functionalized with carboxylic acid (COO⁻) groups (pKa ~4.5). We manipulate the pH to selectively bind the permanently charged penoctonium, wash away interferences, and finally neutralize the sorbent to release the analyte[2].

Caption: Chemical logic of Weak Cation Exchange (WCX) SPE for permanently charged quaternary ammoniums.

Step-by-Step WCX-SPE Methodology

Materials Required: 30 mg / 1 cc Polymeric WCX SPE Cartridges (e.g., Oasis WCX).

• Sample Pre-treatment:

  • Aliquot 100 µL of plasma into a low-bind microcentrifuge tube.

  • Add 10 µL of stable isotope-labeled internal standard (SIL-IS)[1].

  • Add 300 µL of 1% Phosphoric Acid (H₃PO₄) in water. Causality: Acidification disrupts protein-analyte binding, ensuring penoctonium is free in solution.

• Sorbent Conditioning & Equilibration:

  • Pass 1.0 mL of 100% Methanol (MeOH) through the cartridge to wet the polymer bed.

  • Pass 1.0 mL of LC-MS grade Water to equilibrate. Do not let the sorbent dry.

• Sample Loading:

  • Load the pre-treated sample onto the cartridge at a flow rate of 1 mL/min. Causality: The COO⁻ groups on the sorbent form a strong ionic bond with the N⁺ of penoctonium.

• Wash Step 1 (Aqueous/Basic):

  • Pass 1.0 mL of 5% Ammonium Hydroxide (NH₄OH) in water. Causality: Keeps the sorbent ionized (COO⁻) while washing away endogenous salts, proteins, and weak bases.

• Wash Step 2 (Organic):

  • Pass 1.0 mL of 100% MeOH. Causality: The ionic bond holds the penoctonium in place while the 100% organic solvent strips away highly hydrophobic interferences, including matrix-suppressing phospholipids.

• Elution:

  • Apply full vacuum to dry the cartridge for 2 minutes.

  • Elute with 2 x 500 µL of 2% Formic Acid (FA) in MeOH into a low-bind collection plate. Causality: The strong acid drops the pH to ~2.0, well below the sorbent's pKa of 4.5. The sorbent is neutralized to COOH, breaking the ionic bond. The MeOH disrupts any secondary hydrophobic interactions, releasing the penoctonium.

• Evaporation & Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute in 100 µL of initial LC mobile phase (e.g., 90:10 Water:Acetonitrile with 10 mM Ammonium Formate).

References

• Li, Z.-M., Lakuleswaran, M., & Kannan, K. (2023). LC-MS/MS methods for the determination of 30 quaternary ammonium compounds including benzalkonium and paraquat in human serum and urine. Journal of Chromatography B, 1214, 123562. URL:[Link]

• Zarei, I., et al. (2025). Analysis of Methylated Quaternary Ammonium Compounds Using Hydrophilic Interaction Liquid Chromatography Combined With Mass Spectrometry. Mass Spectrometry Reviews, 45(1), 107-119. URL:[Link]

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Technical Support Center: Troubleshooting Penoctonium &amp; QAC-Treated Gram-Negative Assays

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams whose high-throughput screening campaigns have been derailed by "miracle hits" that ultimately turn out to be assay artifacts.

When working with penoctonium bromide —or any amphiphilic quaternary ammonium compound (QAC)—in Gram-negative bacterial assays, the risk of generating false positives is exceptionally high. This guide bypasses generic advice to provide a deep, mechanistic understanding of why these artifacts occur and delivers self-validating protocols to ensure your antimicrobial efficacy data is bulletproof.

The Causality of QAC Assay Interference: A Mechanistic Overview

To troubleshoot an assay, you must first understand the physical chemistry of your compound and the biology of your target.

Gram-negative bacteria (such as Pseudomonas aeruginosa or Escherichia coli) possess a highly asymmetric outer membrane heavily fortified with lipopolysaccharides (LPS) and active efflux pumps. This architecture makes them compared to their Gram-positive counterparts.

Because penoctonium bromide cannot easily breach this outer membrane, researchers often intuitively escalate the dose. However, once the concentration of penoctonium surpasses its Critical Micelle Concentration (CMC) , the amphiphilic molecules self-assemble into micelles. These micelles do not just attack bacterial membranes; they indiscriminately interact with your assay's reporter reagents. They can denature reporter enzymes or sequester lipophilic dyes, causing a catastrophic drop in the assay signal. The plate reader interprets this signal loss as "cell death," yielding a massive false positive for antimicrobial efficacy when the bacteria are, in fact, still viable.

Mechanistic pathway of penoctonium-induced false positives in Gram-negative assays.

Frequently Asked Questions (Troubleshooting Guide)

Q1: My ATP bioluminescence assay shows a 99% reduction in viability with penoctonium, but my CFU plating shows no log reduction. What is happening? A: You are observing enzyme denaturation, not cell death. Quaternary ammonium sanitizers are notorious for. Because the enzyme is broken by the surfactant micelles, no light is produced. The assay reads this lack of ATP signal as a dead well, which you are misinterpreting as bactericidal activity.

Q2: How does penoctonium interfere with Resazurin (Alamar Blue) viability assays? A: Resazurin reduction relies on intracellular dehydrogenases converting the blue dye into highly fluorescent pink resorufin. Penoctonium interferes via two mechanisms:

• Protein Precipitation: QACs can , precipitating the very dehydrogenases required for the assay.

• Dye Sequestration: The hydrophobic core of penoctonium micelles acts as a "lipid sink," sequestering the resorufin fluorophore and quenching its emission spectra.

Q3: How do I differentiate true Gram-negative bactericidal activity from surfactant-driven assay artifacts? A: You must decouple the drug treatment phase from the assay readout phase. Never add a biochemical reporter directly into a well containing high concentrations of a QAC. Instead, use a self-validating "Wash-Out" protocol (detailed in Section 4) to physically remove the penoctonium before introducing the reporter.

Quantitative Impact of QAC Interference on Common Assays

To help you anticipate and mitigate errors, the following table summarizes the quantitative impact of QAC interference across standard microbiological assays.

Assay Type	Reporter Mechanism	QAC Interference Mechanism	Quantitative Signal Impact	False Positive Risk	Mitigation Strategy
ATP Bioluminescence	Firefly Luciferase	Enzyme denaturation by micelles	>90% Signal Quenching	Critical	Wash-out protocol prior to lysis
Resazurin (Alamar Blue)	Dehydrogenase	Dye sequestration / Precipitation	40–80% Fluorescence Drop	High	Sub-CMC dosing / Orthogonal CFU
BCA Protein Assay	Cu2+ Reduction	Cu2+ chelation / Surfactant binding	+150% Artificial Enhancement	High	Desalting columns / Bradford Assay
CFU Plating	Colony Growth	Carryover toxicity on agar	1-2 Log localized inhibition	Moderate	Dey-Engley Neutralizing Broth

Self-Validating Experimental Protocols

Trustworthy science requires protocols that prove their own validity. The following methodologies are designed to isolate the biological efficacy of penoctonium from its chemical interference.

Protocol 1: The Self-Validating "Wash-Out" Viability Assay

This protocol physically separates the surfactant from the bacteria before the reporter is added. It includes a critical "Re-spike Control" to prove that the assay environment is free of interference.

Step-by-Step Methodology:

• Inoculation & Treatment: Seed Gram-negative bacteria (e.g., E. coli or P. aeruginosa) in a 96-well V-bottom microtiter plate at 1×106 CFU/mL. Treat with penoctonium bromide across a concentration gradient. Incubate for the desired time (e.g., 4 to 24 hours).

• Pelleting: Centrifuge the V-bottom plate at 3,000 x g for 10 minutes to pellet the intact bacterial cells.

• Supernatant Removal: Carefully aspirate the supernatant (which contains the unreacted penoctonium and interfering micelles) using a multichannel pipette.

• Washing: Resuspend the bacterial pellet in 200 µL of sterile 1X PBS. Centrifuge again at 3,000 x g for 10 minutes and aspirate the wash buffer.

• Reporter Addition: Resuspend the washed pellet in 100 µL of fresh, drug-free culture media. Add your viability reporter (e.g., Resazurin or ATP lysis reagent) according to the manufacturer's instructions.

• The Self-Validation Step (Re-spike Control): In a separate set of control wells containing only fresh media and the reporter (no cells), spike in a known concentration of ATP or Resorufin.

  • Interpretation: If the Re-spike Control fluoresces/luminesces normally, your wash steps successfully removed the QAC interference. Any signal drop in your experimental wells is now a verified, true bactericidal hit.

Protocol 2: Orthogonal CFU Plating with Chemical Neutralization

Biochemical assays should always be validated by the gold standard of microbiology: colony-forming units (CFU). However, QACs can carry over onto the agar plate and inhibit growth locally, causing a false positive for cell death.

Step-by-Step Methodology:

• Sampling: Remove 10 µL of the penoctonium-treated bacterial suspension.

• Neutralization: Immediately pipette the 10 µL sample into 90 µL of Dey-Engley (D/E) Neutralizing Broth . D/E broth contains lecithin and polysorbate 80 (Tween 80), which specifically neutralize quaternary ammonium compounds by breaking apart their micelles and binding the active surfactant molecules.

• Incubation: Allow the mixture to sit in the neutralizing broth for 5 minutes at room temperature.

• Serial Dilution & Plating: Perform standard 1:10 serial dilutions in PBS and plate 100 µL onto Mueller-Hinton agar.

• Incubation & Counting: Incubate plates at 37°C for 18–24 hours and count colonies. Because the penoctonium was neutralized prior to plating, any reduction in CFU is a true reflection of the drug's efficacy against the Gram-negative strain.

References

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 31239, Cetylpyridinium chloride (Quaternary Ammonium Compound Resistance Mechanisms)." PubChem. Available at:[Link]

• Velazquez, M., & Feirtag, J. M. (1997). "Quenching and Enhancement Effects of ATP Extractants, Cleansers, and Sanitizers on the Detection of the ATP Bioluminescence Signal." Journal of Food Protection, 60(7), 799-803. Available at:[Link]

Reference Data & Comparative Studies

A Comparative Guide to the Antimicrobial Efficacy of Quaternary Ammonium Compounds: Benzalkonium Chloride, Didecyldimethylammonium Chloride, and Cetylpyridinium Chloride

A Note on the Originally Requested Comparison: This guide was initially intended to compare the antimicrobial efficacy of Penoctonium Bromide and Benzalkonium Chloride. However, a comprehensive search of the scientific literature, patent databases, and regulatory documents yielded insufficient data on the antimicrobial properties of Penoctonium Bromide. To provide a valuable and data-driven resource, this guide has been pivoted to compare three widely used and well-documented quaternary ammonium compounds (QACs): Benzalkonium Chloride (BAC), Didecyldimethylammonium Chloride (DDAC), and Cetylpyridinium Chloride (CPC).

Introduction to Quaternary Ammonium Compounds

Quaternary ammonium compounds (QACs) are a class of cationic surfactants widely used as disinfectants, antiseptics, and preservatives due to their broad-spectrum antimicrobial activity.[1][2] Their molecular structure, characterized by a positively charged nitrogen atom bonded to four organic groups, allows them to interact with and disrupt the negatively charged cell membranes of microorganisms.[2][3] This guide will delve into a comparative analysis of three prominent QACs: Benzalkonium Chloride (BAC), Didecyldimethylammonium Chloride (DDAC), and Cetylpyridinium Chloride (CPC), providing researchers, scientists, and drug development professionals with a detailed overview of their relative antimicrobial efficacy.

Mechanism of Action: A Shared Strategy of Membrane Disruption

The primary antimicrobial mechanism for BAC, DDAC, and CPC is the disruption of microbial cell membranes.[1][2] The cationic head of the QAC molecule is electrostatically attracted to the negatively charged components of the bacterial cell surface.[3][4] This initial interaction is followed by the insertion of the hydrophobic alkyl chains into the lipid bilayer of the cell membrane. This intercalation disrupts the membrane's fluidity and integrity, leading to the leakage of essential intracellular components such as ions, ATP, and genetic material, ultimately resulting in cell death.[1][2]

While the fundamental mechanism is the same, subtle differences in their molecular structures, such as the nature of their hydrophobic chains, can influence their efficacy against different types of microorganisms.

Caption: Mechanism of action of quaternary ammonium compounds (QACs).

Comparative Antimicrobial Efficacy

The antimicrobial efficacy of QACs can be quantified by determining their Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism, while the MBC is the lowest concentration that results in a 99.9% reduction in the initial bacterial population.

The following table summarizes the reported MIC values for Benzalkonium Chloride (BAC), Didecyldimethylammonium Chloride (DDAC), and Cetylpyridinium Chloride (CPC) against a range of microorganisms. It is important to note that MIC values can vary depending on the specific strain, testing methodology, and experimental conditions.

Microorganism	Compound	MIC (µg/mL)
Gram-Positive Bacteria
Staphylococcus aureus	Benzalkonium Chloride (BAC)	0.5 - 4[5]
Didecyldimethylammonium Chloride (DDAC)	2 - 8[6]
Cetylpyridinium Chloride (CPC)	8 - 512[3]
Enterococcus faecalis	Benzalkonium Chloride (BAC)	0.5 - 4[5]
Didecyldimethylammonium Chloride (DDAC)	> 1.4[5]
Cetylpyridinium Chloride (CPC)	No specific data found
Gram-Negative Bacteria
Escherichia coli	Benzalkonium Chloride (BAC)	1 - 4[5]
Didecyldimethylammonium Chloride (DDAC)	1.3[7]
Cetylpyridinium Chloride (CPC)	16 - 512[3]
Pseudomonas aeruginosa	Benzalkonium Chloride (BAC)	2 - 8[5]
Didecyldimethylammonium Chloride (DDAC)	2 - 8[6]
Cetylpyridinium Chloride (CPC)	No specific data found
Yeast/Fungi
Candida albicans	Benzalkonium Chloride (BAC)	1 - 4[5]
Didecyldimethylammonium Chloride (DDAC)	No specific data found
Cetylpyridinium Chloride (CPC)	No specific data found

From the available data, DDAC appears to have comparable or slightly lower MIC values against Gram-negative bacteria like E. coli compared to BAC.[7][8] BAC generally shows high efficacy against a broad range of both Gram-positive and Gram-negative bacteria.[9] CPC has also demonstrated broad-spectrum antimicrobial activity, particularly against oral pathogens.[10]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC)

The following is a detailed, step-by-step methodology for determining the MIC and MBC of an antimicrobial agent using the broth microdilution method.

Materials

• Test antimicrobial agent (e.g., Benzalkonium Chloride)

• Sterile 96-well microtiter plates

• Sterile Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Bacterial culture in logarithmic growth phase

• Sterile pipette tips and multichannel pipette

• Incubator

• Microplate reader (optional)

• Sterile agar plates (for MBC determination)

• Sterile saline or phosphate-buffered saline (PBS)

Methodology

• Preparation of Antimicrobial Agent Dilutions:

  • Prepare a stock solution of the test antimicrobial agent in a suitable solvent.

  • Perform serial two-fold dilutions of the stock solution in the 96-well microtiter plate using MHB. The final volume in each well should be 100 µL.

  • Include a positive control well containing only MHB and the bacterial inoculum, and a negative control well containing only MHB.

• Preparation of Bacterial Inoculum:

  • Culture the test microorganism overnight in the appropriate broth medium.

  • Dilute the overnight culture to achieve a standardized concentration, typically equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

  • Further dilute the standardized suspension to achieve the final desired inoculum concentration (typically 5 x 10⁵ CFU/mL in the well).

• Inoculation and Incubation:

  • Inoculate each well (except the negative control) with 100 µL of the prepared bacterial inoculum.

  • The final volume in each well will be 200 µL.

  • Incubate the microtiter plate at the optimal temperature for the test microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

• Determination of MIC:

  • After incubation, visually inspect the wells for turbidity (a sign of bacterial growth).

  • The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth.

  • Alternatively, the optical density at 600 nm (OD₆₀₀) can be measured using a microplate reader. The MIC is the lowest concentration that inhibits a significant percentage (e.g., ≥90%) of growth compared to the positive control.

• Determination of MBC:

  • From the wells showing no visible growth (at and above the MIC), take a small aliquot (e.g., 10 µL) and plate it onto an appropriate agar medium.

  • Incubate the agar plates at the optimal temperature for 18-24 hours.

  • The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the number of colony-forming units (CFUs) compared to the initial inoculum.

Caption: Experimental workflow for MIC and MBC determination.

Factors Influencing Efficacy

The antimicrobial efficacy of QACs can be influenced by several factors:

• Concentration: Higher concentrations generally lead to a more rapid and potent antimicrobial effect.

• Contact Time: A sufficient contact time is necessary for the QAC to disrupt the microbial cell membrane effectively.

• pH: The antimicrobial activity of QACs is generally higher at alkaline pH.

• Presence of Organic Matter: Organic materials such as blood, soil, and proteins can reduce the efficacy of QACs by binding to the active molecules.[11]

• Water Hardness: The presence of divalent cations in hard water can also decrease the activity of QACs.

Conclusion

Benzalkonium Chloride, Didecyldimethylammonium Chloride, and Cetylpyridinium Chloride are all effective broad-spectrum antimicrobial agents belonging to the quaternary ammonium compound family. Their primary mechanism of action involves the disruption of microbial cell membranes, leading to cell death. While they share this fundamental mechanism, their efficacy can vary against different microorganisms. The choice of a specific QAC for a particular application should be based on its documented efficacy against the target pathogens, as well as considerations of its safety profile and the environmental conditions in which it will be used. Further direct comparative studies under standardized conditions would be beneficial to provide a more definitive ranking of their antimicrobial potency.

References

• Didecyl Dimethyl Ammonium Chloride vs. Benzalkonium Chloride: A Head-to-Head Comparison for Researchers. (2025). BenchChem.
• A Review on Cetylpyridinium Chloride. (2021). International Journal of Pharmaceutical Sciences and Research.
• Antimicrobial efficacy of 0·05% cetylpyridinium chloride mouthrinses. (2013). Journal of Applied Microbiology.
• Mao, X., Auer, D. L., Buchalla, W., Hiller, K. A., Maisch, T., Hellwig, E., & Al-Ahmad, A. (2020). Cetylpyridinium Chloride: Mechanism of Action, Antimicrobial Efficacy in Biofilms, and Potential Risks of Resistance. Antimicrobial Agents and Chemotherapy, 64(8), e00576-20.
• Cetylpyridinium Chloride and Zinc Lactate Mouthwash: Antibacterial and Anti-Malodor Efficacy. (2025).
• What is the mechanism of Cetylpyridinium?. (2024).
• Kinetics of Bacterial Adaptation, Growth, and Death at Didecyldimethylammonium Chloride sub-MIC Concentrations. (2021). Frontiers in Microbiology.
• MIC-values (log2) of didecyldimethylammoniumchloride (DDAC) in E. faecalis with initial MICs > 1.4 mg/l, compared with control DSM 2570 during 70 days of stepwise adaptation. (n.d.).
• Mechanism of the action of didecyldimethylammonium chloride (DDAC) against Escherichia coil and morphological changes of the cells. (2007). Biocontrol Science.
• Investigation of biocidal efficacy of commercial disinfectants used in public, private and workplaces during the pandemic event of SARS-CoV-2. (2022). Scientific Reports.
• Impact of benzalkonium chloride, benzethonium chloride and chloroxylenol on bacterial antimicrobial resistance. (2022). Journal of Applied Microbiology.
• Antibacterial effect of oral antiseptics on facultative bacteria. (2014). Revista de Odontologia da UNESP.
• Analysis of the-MIC values of didecyldimethylammonium and benzalkonium chloride in the microbe library a. (n.d.).
• Beware: Not all biocides are as effective as Benz Bio Cleanze. (2025). Benz Softwash.
• Synergism versus Additivity: Defining the Interactions between Common Disinfectants. (2020). Applied and Environmental Microbiology.
• Double BAC and Triple BAC: A Systematic Analysis of the Disinfectant Properties of Multicationic Derivatives of Benzalkonium Chloride (BAC). (2020). Molecules.
• Comparison of antimicrobial activity of three commercially used quaternary ammonium surfactants. (2026).
• Are Alcohol-free Hand Sanitizers Effective?. (2020). Maha Asia.
• The disinfectant effects of benzalkonium chloride on some important foodborne pathogens. (2012). Advances in Environmental Biology.

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A Comparative Toxicological Guide to Penoctonium and Other Quaternary Ammonium Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide offers an in-depth comparative analysis of the toxicity of penoctonium bromide and other widely used quaternary ammonium compounds (QACs). As a class of cationic surfactants with broad-spectrum antimicrobial properties, QACs are integral to numerous disinfectant, antiseptic, and pharmaceutical formulations. Understanding their relative toxicities is paramount for the development of safe and effective products. This document synthesizes available toxicological data, outlines key experimental protocols for assessment, and provides a framework for informed decision-making in research and development.

Introduction to Quaternary Ammonium Compounds (QACs)

Quaternary ammonium compounds are a diverse group of chemicals characterized by a central, positively charged nitrogen atom covalently bonded to four organic groups.[1] This cationic nature is fundamental to their primary mechanism of action: the disruption of microbial cell membranes. The positively charged headgroup electrostatically interacts with the negatively charged components of bacterial cell surfaces, such as phospholipids and proteins. Subsequently, the hydrophobic alkyl chains penetrate the lipid bilayer, leading to a loss of membrane integrity, leakage of essential cellular contents, and ultimately, cell death.

Due to their potent and rapid antimicrobial action, QACs are extensively used as active ingredients in a vast array of products, including surface disinfectants, antiseptic wipes, and preservatives in pharmaceuticals like eye drops and nasal sprays.[2][3]

Penoctonium Bromide: A Profile

Penoctonium bromide is a quaternary ammonium compound with the chemical formula C₂₆H₅₀BrNO₂. While it falls under the broad structural class of QACs, its specific applications are less commonly documented in widely available literature compared to compounds like benzalkonium chloride. It has been noted for its use in microbial studies as a chemotherapeutic agent.[4] Its toxicological profile indicates it is poisonous by subcutaneous, intravenous, and intraperitoneal routes and moderately toxic by ingestion.

The General Toxicological Landscape of QACs

The toxicity of QACs is not uniform and is influenced by several structural and external factors. The length of the alkyl chains is a significant determinant of both antimicrobial efficacy and toxicity.[5] Generally, QACs with longer alkyl chains exhibit greater biological activity. Furthermore, some studies suggest that brominated QACs may have higher biocidal activity than their chlorinated counterparts.[5]

Human exposure to QACs can occur through ingestion, dermal contact, or inhalation.[6] Common adverse effects include skin and eye irritation.[7][8] Concentrated solutions can cause severe chemical burns.[7] While ready-to-use formulations typically contain low concentrations of QACs, there is a higher risk of toxicity with more concentrated solutions.

Comparative Toxicity Analysis

A direct quantitative comparison of the toxicity of penoctonium bromide with other QACs is challenging due to the limited availability of public data for penoctonium. However, we can benchmark its potential toxicity by examining the established profiles of commonly used QACs.

Table 1: Comparative Acute Toxicity of Selected Quaternary Ammonium Compounds

Compound	Chemical Class	Acute Oral LD50 (Rat)	Acute Dermal LD50 (Rat)	Notes
Penoctonium Bromide	Mono-QAC	Data not available	Data not available	Described as moderately toxic by ingestion.
Pancuronium Bromide	Bis-QAC	202 mg/kg[9]	Data not available	Primarily a neuromuscular blocker, not a disinfectant. Included for structural comparison.
Benzalkonium Bromide	Mono-QAC	150 mg/kg (mouse)[7]	1420 mg/kg[7]	Harmful if swallowed and in contact with skin.[10] Causes severe burns.[7]
Benzalkonium Chloride	Mono-QAC	240 - 795 mg/kg[8]	930 - 2848 mg/kg[8]	Corrosive to skin and eyes. High acute inhalation toxicity.[8]
Didecyldimethylammonium Chloride (DDAC)	Mono-QAC	238 mg/kg (80% purity)[11]	>1000 mg/kg[12]	Classified as a skin and eye irritant.[11]
Cetylpyridinium Chloride	Mono-QAC	200 mg/kg[13]	>1000 mg/kg[14]	Fatal if inhaled. Causes serious eye damage.[5][13][15]

Table 2: Comparative In Vitro Cytotoxicity of Selected Quaternary Ammonium Compounds

Compound	Cell Line	IC50	Exposure Time	Reference
Penoctonium Bromide	Data not available	Data not available	Data not available
Benzalkonium Bromide (C16 homologue)	Human Lung Epithelial (A549)	Reported as most cytotoxic homologue	24 h	[16]
Benzalkonium Chloride	Human Alveolar Epithelial (A549)	Significant cytotoxicity at 1-10 µg/mL	24 h	[6]
Cetylpyridinium Chloride	Human Keratinocytes (HaCaT)	IC50 values determined and compared to other novel QACs	Not specified	[7]

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Key Experimental Protocols for Toxicological Assessment

To ensure the scientific integrity and reproducibility of toxicity data, standardized experimental protocols are essential. The following are methodologies for key assays used to evaluate the toxicity of QACs.

In Vitro Cytotoxicity: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.

Principle: Metabolically active cells possess mitochondrial dehydrogenase enzymes that reduce the yellow, water-soluble MTT to a purple, insoluble formazan. The amount of formazan produced is directly proportional to the number of viable cells.

Protocol:

• Cell Seeding: Plate a suitable human cell line (e.g., HaCaT keratinocytes or A549 lung epithelial cells) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Exposure: Treat the cells with a range of concentrations of the test compound (e.g., penoctonium bromide) and a comparator QAC. Include untreated cells as a control.

• Incubation: Incubate the plate for a defined period (e.g., 24 or 48 hours) at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add MTT solution to each well to a final concentration of 0.5 mg/mL and incubate for 2-4 hours.

• Solubilization: Add a solubilizing agent, such as dimethyl sulfoxide (DMSO), to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value from the resulting dose-response curve.

Workflow for In Vitro Cytotoxicity MTT Assay

Antimicrobial Efficacy: Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after a specified incubation period.

Principle: The broth microdilution method involves challenging a standardized bacterial inoculum with serial dilutions of the antimicrobial agent in a liquid growth medium.

Protocol:

• Preparation of Antimicrobial Agent: Prepare a stock solution of the test compound and create a series of two-fold dilutions in a 96-well microtiter plate containing sterile broth.

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., Staphylococcus aureus or Escherichia coli) equivalent to a 0.5 McFarland standard.

• Inoculation: Inoculate each well of the microtiter plate with the bacterial suspension. Include a growth control well (bacteria, no compound) and a sterility control well (broth only).

• Incubation: Incubate the plate at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• Determination of MIC: The MIC is the lowest concentration of the antimicrobial agent in a well that shows no visible turbidity (bacterial growth).

In Vivo Acute Dermal Irritation/Corrosion

This test, based on OECD Guideline 404, evaluates the potential of a substance to cause skin irritation or corrosion.

Principle: A single dose of the test substance is applied to the skin of an animal, and the resulting skin reactions are observed and scored.

Protocol:

• Animal Model: Use healthy young adult albino rabbits.

• Preparation: Approximately 24 hours before the test, clip the fur from the dorsal area of the trunk of the animals.

• Application: Apply 0.5 mL (if liquid) or 0.5 g (if solid or semi-solid) of the test substance to a small area (approximately 6 cm²) of skin and cover with a gauze patch and non-irritating tape.

• Exposure: After a 4-hour exposure period, remove the patch and any residual test substance.

• Observation: Examine the skin for signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal. Continue observations for up to 14 days if the responses persist.

• Scoring and Classification: Grade the skin reactions according to a standardized scoring system. The scores are used to classify the irritation potential of the substance.

Mechanism of Action Visualization

The antimicrobial activity of QACs is primarily due to their interaction with and disruption of the bacterial cell membrane.

General Mechanism of Action of QACs

Conclusion

Quaternary ammonium compounds are a critical class of antimicrobial agents, with penoctonium bromide being one of its many members. While a comprehensive, direct toxicological comparison is currently limited by the lack of publicly available quantitative data for penoctonium bromide, this guide provides a framework for its evaluation against other common QACs. The provided experimental protocols offer a standardized approach to generating the necessary data for a thorough risk assessment. As with all biocidal agents, a careful balance must be struck between antimicrobial efficacy and potential toxicity to ensure the development of safe and effective products for a variety of applications. Further research into the specific toxicological profile of penoctonium bromide is warranted to fully understand its place within the broader landscape of quaternary ammonium compounds.

References

• A Comparative Analysis Against Leading Quaternary Ammonium Bromides. (2025). Benchchem.
• A dual antibacterial action of soft quaternary ammonium compounds: bacteriostatic effects, membrane integrity, and reduced in vitro and in vivo toxicity. (2025, January 16). RSC Chemical Biology.
• Benzalkonium halides - Evaluation statement. (2022, June 30). Australian Industrial Chemicals Introduction Scheme (AICIS).
• Benzalkonium bromide basic properties for research applic
• Effects of Didecyldimethylammonium Chloride (DDAC) on Sprague-Dawley Rats after 13 Weeks of Inhalation Exposure. (2018). Toxicological Research.
• Alkyl pyridinium surfactants - Evaluation statement. (2021, September 14). Australian Industrial Chemicals Introduction Scheme (AICIS).
• PRESCRIBING INFORMATION PANCURONIUM BROMIDE INJECTION. (2013, May 21). ABBOTT.
• Design, Synthesis and Tumour-Selective Toxicity of Novel 1-[3-{3,5-Bis(benzylidene)-4-oxo-1-piperidino}-3-oxopropyl]-4-piperidone Oximes and Related Quaternary Ammonium Salts. (2016). Molecules.
• SAFETY DATA SHEET - Didecyldimethylammonium chloride. (n.d.). Merck Millipore.
• Cetylpyridinium chloride - Safety Data Sheet. (2026, March 14). ChemicalBook.
• Safety Data Sheet - Cetylpyridinium (chloride). (2025, December 11). Cayman Chemical.
• Pancuronium bromide. (n.d.). PubMed.
• pancuronium bromide. (n.d.). Drugs.com.
• Evaluation of pulmonary toxicity of benzalkonium chloride and triethylene glycol mixtures using in vitro and in vivo systems. (2019). Journal of Applied Toxicology.
• BENZALKONIUM CHLORIDES. (n.d.). EWG's Guide to Healthy Cleaning.
• Pancuronium (bromide hydrate) - Safety Data Sheet. (2025, September 9). Santa Cruz Biotechnology.
• Benzalkonium Bromide CAS 7281-04-1 | USP/EP Grade Manufacturer & Supplier China. (n.d.). PharmaSources.
• Pinaverium (bromide) - Safety Data Sheet. (2025, December 17). Santa Cruz Biotechnology.
• Synergistic antibacterial effects of pinaverium bromide and oxacillin against Staphylococcus epidermidis. (2023). Chinese Journal of Antibiotics.
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A Comparative Guide to Biofilm Eradication: Penoctonium Bromide versus Cetylpyridinium Chloride

For Researchers, Scientists, and Drug Development Professionals

In the persistent battle against microbial colonization, biofilms represent a formidable challenge. These structured communities of microorganisms, encased in a self-produced matrix of extracellular polymeric substances (EPS), adhere to both biological and inert surfaces, exhibiting significantly increased resistance to conventional antimicrobial agents. The effective eradication of biofilms is a critical objective in clinical settings, to manage chronic infections, and in industrial applications, to prevent contamination and biodeterioration.

This guide provides an in-depth comparison of two quaternary ammonium compounds (QACs), Penoctonium bromide and Cetylpyridinium chloride (CPC), as potential agents for biofilm eradication. While CPC is a well-characterized compound with extensive data on its anti-biofilm properties, Penoctonium bromide remains a less-explored but structurally related molecule. This analysis synthesizes available experimental data, elucidates mechanisms of action, and provides standardized protocols for in-vitro evaluation, offering a comprehensive resource for researchers in the field.

Molecular Profile and Mechanism of Action

Both Penoctonium bromide and Cetylpyridinium chloride belong to the class of quaternary ammonium compounds (QACs), which are cationic surfactants. Their fundamental mechanism of antimicrobial action stems from their amphiphilic nature, possessing a positively charged hydrophilic head and a hydrophobic aliphatic tail.

Cetylpyridinium Chloride (CPC) , with the chemical formula C₂₁H₃₈ClN, is a monocationic compound featuring a pyridinium head and a 16-carbon (hexadecyl) tail.[1][2] Its mechanism is well-documented:

• Electrostatic Interaction: The positively charged pyridinium head electrostatically interacts with negatively charged components of the bacterial cell surface, such as lipopolysaccharides (LPS) in Gram-negative bacteria and teichoic acids in Gram-positive bacteria.[1][2][3]

• Membrane Disruption: Following initial binding, the hydrophobic hexadecane tail penetrates the lipid bilayer of the cell membrane, disrupting its integrity.[1][2][3] This leads to the leakage of essential intracellular components and ultimately, cell death.

• Inhibition of Biofilm Maturation: CPC has been shown to interfere with cell-to-cell communication (quorum sensing), a critical process for the development and maturation of biofilm architecture.[4]

• Surfactant Properties: Its surfactant nature allows for even distribution and wetting of surfaces, which is advantageous for disrupting established biofilms.[1][3]

Penoctonium bromide (di-(2-di-isopropylaminoethyl)-4,4'-diphenylmethane-bis-N,N'-dioxide dibromide) is a bis-quaternary ammonium compound. While specific studies on its biofilm eradication mechanism are limited, its action can be inferred from its chemical class and data on similar QACs. Like CPC, its cationic centers would target the anionic bacterial cell surface. As a bis-QAC, it possesses two cationic heads, which may confer altered binding affinity or a more disruptive interaction with the cell membrane compared to mono-QACs. Studies on other QACs like Pinaverium bromide have shown that they can disrupt the proton motive force and induce reactive oxygen species, leading to potent bactericidal and anti-biofilm effects.[5][6]

Visualizing the Mechanism of Action

The following diagram illustrates the general mechanism by which cationic QACs disrupt bacterial cell membranes.

Caption: General mechanism of QAC action on bacterial membranes.

Interference with Biofilm Regulatory Pathways

The formation and maintenance of biofilms are tightly regulated by complex signaling networks. Two of the most critical pathways are Quorum Sensing (QS) and cyclic dimeric guanosine monophosphate (c-di-GMP) signaling.[5][7][8]

• Quorum Sensing (QS): This is a cell-to-cell communication system that allows bacteria to monitor their population density and collectively alter gene expression. QS controls the production of virulence factors and EPS, which are essential for biofilm maturation.[5]

• Cyclic di-GMP (c-di-GMP): This secondary messenger is a key intracellular signal that governs the transition between motile (planktonic) and sessile (biofilm) lifestyles. High levels of c-di-GMP promote EPS production and reduce motility, thus favoring biofilm formation.[5][7]

Antimicrobial agents that can interfere with these pathways offer a sophisticated approach to biofilm control, not by direct killing, but by disrupting the foundational processes of biofilm development. While direct evidence for Penoctonium bromide is pending, CPC has been shown to interfere with QS, thereby hindering biofilm maturation.[4]

Visualizing Biofilm Regulatory Targets

Caption: Step-by-step workflow for the MBEC assay.

Crystal Violet (CV) Biofilm Biomass Assay

This assay quantifies the total biomass of a biofilm by staining it with crystal violet. It is a simpler, high-throughput method but does not differentiate between live and dead cells.

Materials:

• 96-well flat-bottom microtiter plate

• Bacterial culture

• Test compounds

• 0.1% Crystal Violet solution

• 30% Acetic Acid or 95% Ethanol

• Plate reader

Procedure:

• Biofilm Formation: Add 200 µL of a standardized bacterial suspension to each well of a 96-well plate. To test for inhibition, add sub-inhibitory concentrations of the test compounds at this stage. To test for eradication, form the biofilm first for 24-48 hours.

• Incubation: Incubate the plate at 37°C for 24-48 hours without shaking.

• Washing: Discard the liquid content from the wells and gently wash the plate three times with sterile PBS or distilled water to remove planktonic cells.

• Drying: Air-dry the plate for 45 minutes or invert it on absorbent paper to remove excess liquid.

• Staining: Add 200 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15-20 minutes.

• Washing: Remove the crystal violet solution and wash the plate four times with distilled water to remove excess stain.

• Solubilization: Add 200 µL of 30% acetic acid or 95% ethanol to each well to solubilize the bound dye.

• Quantification: Measure the absorbance at 570-590 nm using a microplate reader. Higher absorbance values correspond to greater biofilm biomass.

Conclusion and Future Perspectives

This guide establishes Cetylpyridinium chloride (CPC) as a potent, well-documented agent for biofilm eradication, demonstrating broad-spectrum activity against various microbial species. Its primary mechanism involves the disruption of bacterial membrane integrity, supplemented by an ability to interfere with biofilm maturation signaling. However, its significant cytotoxicity is a major consideration that may limit its therapeutic applications, especially where prolonged host tissue contact is required.

Penoctonium bromide represents an intriguing but understudied alternative. As a bis-quaternary ammonium compound, its structure suggests the potential for potent antimicrobial and anti-biofilm activity, possibly exceeding that of mono-QACs like CPC. The limited available data on related compounds is promising, but direct, rigorous investigation is critically needed.

Future research should focus on:

• Direct Comparative Studies: Performing head-to-head in-vitro studies of Penoctonium bromide and CPC against a panel of clinically relevant biofilm-forming bacteria (S. aureus, P. aeruginosa, E. coli, C. albicans) and fungi to determine their respective MBEC values.

• Mechanistic Elucidation: Investigating the specific mechanism of action of Penoctonium bromide, including its effects on membrane potential, intracellular leakage, and interference with QS and c-di-GMP signaling pathways.

• Cytotoxicity and Biocompatibility: Conducting comprehensive cytotoxicity assays of Penoctonium bromide on relevant human cell lines (e.g., fibroblasts, keratinocytes, epithelial cells) to establish its therapeutic index.

• Synergistic Combinations: Exploring the potential for synergistic effects by combining either CPC or Penoctonium bromide with other antimicrobial agents (e.g., antibiotics, enzymes) to enhance efficacy and potentially reduce the required concentrations, thereby mitigating cytotoxicity.

By systematically addressing these knowledge gaps, the scientific community can fully assess the potential of Penoctonium bromide as a novel tool in the arsenal against resilient microbial biofilms.

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A Researcher's Guide to Enhancing the Reproducibility of Minimum Bactericidal Concentration (MBC) Assays for Penoctonium and Other Quaternary Ammonium Antiseptics

Introduction: The Quest for Bactericidal Certainty

Penoctonium bromide, a mono-quaternary ammonium compound (QAC), is utilized as a potent antiseptic agent. For researchers in drug development and antimicrobial research, quantifying the lethal activity of such compounds is paramount. The Minimum Bactericidal Concentration (MBC) assay, which determines the lowest concentration of an agent required to kill 99.9% of a bacterial population, serves as a fundamental metric of its bactericidal efficacy[1]. However, the MBC assay is notoriously prone to variability, a challenge that can undermine research outcomes and delay developmental timelines. High inter-laboratory and even intra-laboratory variation in disinfectant efficacy testing has been well-documented, questioning the reliability of non-standardized methods[2][3][4].

This guide provides an in-depth, comparative analysis of the factors influencing the reproducibility of MBC assays, with a specific focus on penoctonium and related QACs. We will dissect the causality behind experimental choices, provide a robust, self-validating protocol based on international standards, and present comparative data to contextualize the performance of these critical antiseptic agents. Our objective is to equip researchers with the foundational knowledge and practical methodologies required to generate reliable and reproducible MBC data.

The Challenge: Unpacking the Sources of MBC Variability

The reproducibility of MBC testing is not a simple function of procedural accuracy; it is an interplay of biological, chemical, and operational factors.[5][6] Understanding these variables is the first step toward controlling them.

• The Inoculum Effect : The initial concentration of bacteria is a critical determinant. An excessively high inoculum can overwhelm the antiseptic, leading to a falsely elevated MBC. Conversely, too low an inoculum can suggest a potency that isn't reflective of a true clinical challenge. This is often due to the "intrinsic self-quenching" of the biocide by the microbes themselves[6].

• Growth Media and Chemical Interactions : The composition of the culture medium can significantly influence the outcome. Components in rich media like Tryptic Soy Broth can interact with and partially neutralize QACs, reducing their bio-availability and affecting MBC determinations[7]. The pH of the medium is also crucial, as it can alter both the antiseptic molecule and the bacterial cell surface, thereby modifying the agent's activity[8].

• The Neutralization Conundrum : Perhaps the most critical and often overlooked step in an MBC assay for disinfectants is the effective neutralization of the active agent upon subculturing. Antiseptic carryover onto the agar plate can suppress growth, leading to an underestimation of the true number of survivors and a falsely low MBC.

• Biological Heterogeneity : Bacterial populations are not uniform. Phenotypic variations within a strain can lead to differing levels of susceptibility. Furthermore, bacteria in a "naturally occurring" state or in biofilms can exhibit significantly higher resistance compared to lab-cultured strains[8].

Visualizing the Web of Influence

The interplay of these factors creates a complex system where small, uncontrolled variations can lead to significant discrepancies in results.

Caption: Key factors contributing to variability in MBC assay results.

Comparative Analysis: Penoctonium and Alternative Antiseptics

The primary mechanism of QACs involves disruption of the bacterial cell membrane, leading to leakage of cytoplasmic contents and cell death. This membrane-active nature is a key determinant in their bactericidal profile.

Antiseptic Agent	Class	Primary Mechanism of Action
Penoctonium Bromide	Mono-Quaternary Ammonium Compound (QAC)	Disrupts bacterial cell membrane integrity.
Pinaverium Bromide	Quaternary Ammonium Compound (QAC)	Disrupts proton motive force and induces reactive oxygen species, leading to membrane damage[9].
Otilonium Bromide	Quaternary Ammonium Compound (QAC)	Increases permeability of the bacterial membrane, causing membrane damage[10][11].
Benzalkonium Chloride	Quaternary Ammonium Compound (QAC)	Disrupts cellular and intracellular membranes, leading to leakage of cytoplasmic contents[12].
Chlorhexidine	Bisbiguanide	Binds to negatively charged bacterial cell walls, disrupting membrane integrity and causing leakage of intracellular components.

Quantitative Comparison of Bactericidal Activity

The following table summarizes reported MBC values for our comparator agents against two clinically relevant and challenging pathogens: the Gram-positive Staphylococcus aureus and the Gram-negative Pseudomonas aeruginosa. P. aeruginosa is known for its higher intrinsic resistance to many disinfectants[8].

Antiseptic Agent	Test Organism	Reported MBC Range (µg/mL)
Pinaverium Bromide (as Penoctonium surrogate)	Staphylococcus aureus	16 - 64[9]
Otilonium Bromide (as Penoctonium surrogate)	Staphylococcus aureus	4 - 8[10][11]
Benzalkonium Chloride	Staphylococcus aureus	Mode MBC of 8[2]
Chlorhexidine	Staphylococcus aureus	Mode MBC of 4[2]
Benzalkonium Chloride	Pseudomonas aeruginosa	No specific MBC value found, but noted for higher resistance[13].
Chlorhexidine	Pseudomonas aeruginosa	No specific MBC value found.

Note: The variability in reported MBCs for the same agent highlights the central theme of this guide—the critical need for standardized methodology.

A Standardized Protocol for a Reproducible MBC Assay

To mitigate the variables discussed, a robust and standardized protocol is essential. The following methodology synthesizes best practices from the Clinical and Laboratory Standards Institute (CLSI) and European Committee on Antimicrobial Susceptibility Testing (EUCAST) guidelines, tailored for the evaluation of QACs like penoctonium.

Visualizing the Workflow

Caption: Standardized workflow for MIC and MBC determination.

Step-by-Step Methodology

Materials:

• Penoctonium Bromide (or other test antiseptic)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Tryptic Soy Agar (TSA) with appropriate neutralizers (e.g., 0.5% Tween 80 + 0.07% Lecithin for QACs)

• Sterile 96-well microtiter plates or test tubes

• Target bacterial strains (e.g., S. aureus ATCC 29213, P. aeruginosa ATCC 27853)

• 0.5 McFarland turbidity standard

• Sterile saline (0.85% NaCl)

• Spectrophotometer

Procedure:

• Preparation of Inoculum (Self-Validating Step): a. From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies. b. Suspend in sterile saline to match the turbidity of a 0.5 McFarland standard. This is a critical checkpoint. Use a spectrophotometer to verify the optical density (OD625 nm of 0.08-0.13), which corresponds to approximately 1-2 x 10⁸ CFU/mL. c. Dilute this standardized suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL in the test wells. d. Causality : Standardizing to a 0.5 McFarland standard ensures a consistent starting number of bacteria, which is the largest single source of variability in susceptibility testing.

• Broth Microdilution for MIC: a. Perform serial twofold dilutions of penoctonium bromide in CAMHB in a 96-well plate. The concentration range should bracket the expected MIC. b. Include a growth control well (broth + inoculum, no antiseptic) and a sterility control well (broth only). c. Inoculate each well (except the sterility control) with the prepared bacterial suspension. d. Incubate at 35°C ± 2°C for 16-20 hours in ambient air. e. The MIC is the lowest concentration of the antiseptic that completely inhibits visible growth.

• Subculture for MBC (The Decisive Step): a. From each well that shows no visible growth (the MIC well and all wells with higher concentrations), mix the contents thoroughly. b. Aseptically transfer a standardized volume (typically 10 µL or 100 µL) onto a TSA plate containing appropriate neutralizers. c. Causality : The use of neutralizing agar is non-negotiable. It prevents antiseptic carryover from inhibiting the growth of surviving bacteria, which would otherwise result in a falsely low MBC. d. Spread the aliquot evenly across the surface of the agar. e. Incubate the plates at 35°C ± 2°C for 18-24 hours.

• Determination of MBC: a. Following incubation, count the number of colonies on each plate. b. The MBC is defined as the lowest concentration of the antiseptic that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count. c. Self-Validation : The growth control from the MIC plate should show robust growth. A viable plate count from the initial inoculum at time zero should be performed in parallel to confirm the starting CFU/mL, validating the 99.9% kill calculation.

Conclusion: Towards a Culture of Reproducibility

The challenge of achieving reproducible MBC data for penoctonium and other QACs is significant but not insurmountable. It requires a shift from rote procedure to a deep understanding of the variables at play. By embracing standardized methodologies, such as those outlined by CLSI and EUCAST, and by critically evaluating each step—from inoculum preparation to the crucial act of neutralization—researchers can significantly enhance the reliability of their results. While a paucity of penoctonium-specific reproducibility studies exists, the principles derived from similar QACs provide a robust framework for action. Ultimately, the generation of high-quality, reproducible MBC data is fundamental to the successful development of new antiseptic therapies and is an essential component of scientific integrity.

References

• Ascenzi, J. M. (1996). Handbook of Disinfectants and Antiseptics. Marcel Dekker.
• Bloomfield, S. F., & Looney, E. (1992). Evaluation of the repeatability and reproducibility of a surface test for the activity of disinfectants. Journal of Applied Bacteriology, 73(1), 87-94.
• Center for Biofilm Engineering. (n.d.). Testing Surface Disinfectants: How the differences between disinfectant tests and chemical assays affect method evaluation criteria.
• Emery Pharma. (2025). Understanding Antimicrobial Testing: A Guide to MIC, MBC, and More.
• Gilbert, P., & Moore, L. E. (2005). Cationic antiseptics: diversity of action under a common epithet. Journal of Applied Microbiology, 99(4), 703-715.
• Golin, A. P., et al. (2020). Preparation and evaluation of benzalkonium chloride hand sanitizer as a potential alternative for alcohol-based hand gels. Saudi Pharmaceutical Journal, 28(11), 1494-1500.
• Gregorchuk, B. S. J., et al. (2020). Antiseptic quaternary ammonium compound tolerance by gram-negative bacteria can be rapidly detected using an impermeant fluorescent dye-based assay. Scientific Reports, 10(1), 20585.
• Lambert, R. J. W. (2004). An explanation for the variability of the bacterial suspension test. Journal of Applied Microbiology, 96(3), 540-546.
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• Microchem Laboratory. (2017). Variability in Antimicrobial Testing.
• Ouyang, G., et al. (2024). Repurposing pinaverium bromide against Staphylococcus and its biofilms with new mechanisms. AMB Express, 14(1), 141.
• Russell, A. D. (2002). Similarities and differences in the responses of microorganisms to biocides. Journal of Antimicrobial Chemotherapy, 50(5), 537-543.
• van Dijk, C., et al. (2023). Reviewing the complexities of bacterial biocide susceptibility and in vitro biocide adaptation methodologies. Journal of Applied Microbiology, 134(5), lxad096.
• Weber, D. J., & Rutala, W. A. (2013). Self-disinfecting surfaces: review of current methodologies and future prospects. American Journal of Infection Control, 41(5 Suppl), S31-S35.
• Xu, C., et al. (2020). Repurposing Antispasmodic Agent Otilonium Bromide for Treatment of Staphylococcus aureus Infections. Frontiers in Microbiology, 11, 1735.
• Centers for Disease Control and Prevention. (2023).
• Adeli, S., et al. (2021). Topical effect of benzalkonium bromide on wound healing and potential cellular and molecular mechanisms. Journal of Biochemical and Molecular Toxicology, 35(3), e22668.
• Dean, A. C. R., & Hinshelwood, C. (1966). Growth, function and regulation in bacterial cells. Clarendon Press.
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• BMG Labtech. (2024).
• Clinical and Laboratory Standards Institute. (1999). M26-A: Methods for Determining Bactericidal Activity of Antimicrobial Agents; Approved Guideline.
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Safety & Regulatory Compliance

Navigating the Safe Handling of Penoctonium Bromide: A Guide to Personal Protective Equipment

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and development, the meticulous handling of potent chemical compounds is paramount to ensuring both personnel safety and data integrity. Penoctonium bromide, a quaternary ammonium compound, requires a comprehensive understanding of its potential hazards and the corresponding personal protective equipment (PPE) to mitigate risks. This guide provides an in-depth, procedural framework for the safe handling of Penoctonium bromide in a laboratory setting.

Note on Penoctonium Bromide: While Penoctonium bromide (CAS 17088-72-1) is a recognized chemical entity, detailed public safety information is sparse. Therefore, this guide is built upon the established safety principles for handling potent, powdered quaternary ammonium compounds (QACs), using the closely related and well-documented compound, Pancuronium bromide, as a conservative surrogate. This approach ensures a high standard of safety when handling Penoctonium bromide.

Understanding the Risks: The "Why" Behind the "What"

Penoctonium bromide, as a quaternary ammonium compound, is anticipated to share a hazard profile with other members of its chemical class. The primary risks associated with handling potent powdered substances like Penoctonium bromide include:

• Inhalation Toxicity: Fine powders can easily become airborne, especially during weighing and transfer. Inhalation of potent compounds can lead to systemic toxic effects.

• Dermal and Ocular Irritation: Direct contact with the skin or eyes can cause irritation.

• Ingestion Toxicity: Accidental ingestion of even small amounts of a potent compound can be harmful.

Therefore, the selection of PPE is not merely a checklist but a calculated strategy to create a barrier between the researcher and these potential routes of exposure.

The Essential Armor: Your Personal Protective Equipment Ensemble

The following table outlines the minimum required PPE for handling Penoctonium bromide, particularly in its powdered form.

PPE Component	Specification	Rationale for Use
Respiratory Protection	NIOSH-approved N95 or higher-rated respirator. For activities with a high potential for aerosol generation, a P100 filter is recommended.	Prevents the inhalation of fine airborne particles of the compound. A P100 filter provides a higher level of protection against all particulate aerosols.
Hand Protection	Nitrile gloves (minimum 5-6 mil thickness). For prolonged contact, consider double-gloving or using thicker (8 mil or above) nitrile gloves.	Nitrile provides good chemical resistance to a broad range of chemicals, including quaternary ammonium compounds.[1] Thicker gloves increase the breakthrough time for the chemical to permeate the glove material.
Eye Protection	Chemical safety goggles that provide a full seal around the eyes.	Protects the eyes from airborne powder and accidental splashes of solutions.
Body Protection	A disposable, solid-front, back-tying laboratory gown.	Provides a barrier against contamination of personal clothing and skin. The solid front offers better protection against spills.
Foot Protection	Closed-toe shoes. For significant spill risks, disposable shoe covers should be worn.	Protects the feet from spills and prevents the tracking of contaminants out of the laboratory.

Procedural Discipline: Donning and Doffing of PPE

The order in which you put on and take off your PPE is critical to prevent cross-contamination.

Donning (Putting On) PPE Workflow

Figure 1: Step-by-step process for donning PPE.

Doffing (Taking Off) PPE Workflow

The principle of doffing is to touch the "clean" with the "clean" and the "contaminated" with the "contaminated."

Figure 2: Step-by-step process for doffing PPE.

Operational Plan: Decontamination and Disposal

A robust decontamination and disposal plan is essential to prevent the spread of contamination.

Decontamination Protocol

• Work Surface Decontamination:

  • At the end of each work session, decontaminate all surfaces where Penoctonium bromide was handled.

  • Use a detergent-based cleaning solution to physically remove the compound, followed by a rinse with purified water. There is no single chemical that can inactivate all cytotoxic or potent drugs, making physical removal the preferred method.[2]

  • Always work from areas of lower contamination to areas of higher contamination.

• Equipment Decontamination:

  • Decontaminate all non-disposable equipment that has come into contact with Penoctonium bromide using the same detergent and water rinse method.

  • Ensure that the cleaning process does not damage the equipment.

Spill Management

In the event of a spill of powdered Penoctonium bromide:

• Evacuate and Secure: Alert others in the area and restrict access.

• Don Appropriate PPE: This should include a higher level of respiratory protection (P100 filter).

• Contain the Spill: Gently cover the spill with absorbent pads to prevent further dispersal of the powder.

• Clean the Spill:

  • Carefully collect the absorbed material and any remaining powder using dampened absorbent pads. Avoid dry sweeping, which can generate dust.

  • Place all contaminated materials into a designated hazardous waste container.

  • Decontaminate the spill area thoroughly using the detergent and water rinse method.

Waste Disposal Plan

All waste generated from the handling of Penoctonium bromide must be treated as hazardous waste.

Waste Stream	Disposal Procedure
Contaminated PPE	Place all used PPE (gloves, gown, shoe covers, respirator) into a clearly labeled hazardous waste bag.
Contaminated Consumables	All disposable items that have come into contact with Penoctonium bromide (e.g., weigh boats, pipette tips, absorbent pads) should be disposed of in the same hazardous waste bag as the PPE.
Bulk and Unused Product	Unused or expired Penoctonium bromide should be disposed of as hazardous chemical waste according to your institution's guidelines.
Contaminated Glassware	If not being decontaminated and reused, contaminated glassware should be disposed of in a designated sharps container for hazardous waste.

All hazardous waste must be collected by a certified hazardous waste disposal company.

Conclusion: A Culture of Safety

The safe handling of potent compounds like Penoctonium bromide is not just about following procedures; it's about fostering a culture of safety within the laboratory. By understanding the risks, diligently using the correct PPE, and adhering to strict operational and disposal plans, researchers can protect themselves and their colleagues while advancing their scientific endeavors. This guide serves as a foundational document to be integrated into your laboratory's specific safety protocols.

References

• What is the best glove for chemicals used in everyday cleaning? (2026, February 25). Zoomget.
• Cytotoxic Drugs - Control Measures. (2026, January 13).

Sources

• 1. gloves.com [gloves.com]
• 2. ccohs.ca [ccohs.ca]